4-(2-Aminoethyl)-2-bromophenol

• CAS: 98489-01-1

Core Science & Biosynthesis

An In-depth Technical Guide to 4-(2-Aminoethyl)-2-bromophenol (3-Bromotyramine)

For Researchers, Scientists, and Drug Development Professionals

Foreword: Unveiling a Molecule of Interest

In the vast landscape of neuroactive compounds, the halogenated phenethylamines represent a compelling class of molecules with significant therapeutic potential. Among these, 4-(2-Aminoethyl)-2-bromophenol, also known as 3-Bromotyramine, stands out as a fascinating derivative of the endogenous trace amine, tyramine. Its presence in marine organisms and the burgeoning research into its neuroprotective activities underscore its importance.[1][2][3][4] This guide provides a comprehensive technical overview of its chemical structure, properties, synthesis, and biological significance, designed to equip researchers and drug development professionals with the foundational knowledge required to explore its potential.

Core Molecular Identity and Physicochemical Properties

A thorough understanding of a compound begins with its fundamental identifiers and properties. 3-Bromotyramine is a mono-brominated derivative of tyramine, with the bromine atom positioned ortho to the hydroxyl group on the phenol ring.

Chemical Identifiers

Identifier	Value	Source
IUPAC Name	4-(2-Aminoethyl)-2-bromophenol	[5]
Synonyms	3-Bromotyramine, 2-(3-Bromo-4-hydroxyphenyl)ethylamine	[5]
CAS Number	98489-01-1	[5]
Molecular Formula	C₈H₁₀BrNO	[5]
Molecular Weight	216.07 g/mol	[5]
Canonical SMILES	C1=CC(=C(C=C1CCN)Br)O	[5]

Physicochemical Data (Computed and Experimental Analogues)

Direct experimental data for the physical properties of 3-Bromotyramine is not extensively documented. The following table combines high-quality computed data with experimental values from closely related analogues to provide a reliable profile.

Property	Value	Notes
Melting Point	Not available	Similar compounds like 2-Amino-4-bromophenol have a melting point of 130-135 °C.
Boiling Point	Not available	Predicted to be high due to polar functional groups.
Solubility	Limited water solubility; Soluble in polar organic solvents.	Phenols exhibit increased water solubility in alkaline conditions due to phenolate ion formation. Expected to be soluble in ethanol, methanol, and DMSO.[6][7]
pKa	Not available	The phenolic hydroxyl group is expected to have a pKa around 9-10, similar to other bromophenols. The primary amine is expected to have a pKa around 9-10.
LogP (XLogP3)	0.1	[5]
Topological Polar Surface Area	46.3 Ų	[5]
Hydrogen Bond Donors	2	[5]
Hydrogen Bond Acceptors	2	[5]
Rotatable Bonds	2	[5]

Structural Elucidation: A Spectroscopic Deep Dive

The structural confirmation of 3-Bromotyramine relies on a combination of spectroscopic techniques. While a dedicated public repository of its spectra is sparse, we can predict its characteristic spectroscopic signature with high confidence based on established principles and data from analogous structures.[1][8]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is paramount for elucidating the precise arrangement of atoms.

2.1.1. Predicted ¹H NMR Spectrum (500 MHz, DMSO-d₆)

• δ ~8.5-9.5 ppm (broad s, 1H, -OH): The phenolic proton signal is expected to be broad and may exchange with D₂O.

• δ ~7.15 ppm (d, J ≈ 2.5 Hz, 1H, Ar-H): Aromatic proton ortho to the bromine atom (H-2).

• δ ~6.95 ppm (dd, J ≈ 8.5, 2.5 Hz, 1H, Ar-H): Aromatic proton meta to the bromine and ortho to the ethylamine group (H-6).

• δ ~6.70 ppm (d, J ≈ 8.5 Hz, 1H, Ar-H): Aromatic proton meta to the ethylamine group (H-5).

• δ ~2.90 ppm (t, J ≈ 7.5 Hz, 2H, -CH₂-NH₂): Methylene group adjacent to the amine.

• δ ~2.65 ppm (t, J ≈ 7.5 Hz, 2H, Ar-CH₂-): Methylene group adjacent to the aromatic ring.

• δ ~1.5-2.5 ppm (broad s, 2H, -NH₂): The primary amine protons will appear as a broad singlet.

2.1.2. Predicted ¹³C NMR Spectrum (125 MHz, DMSO-d₆)

• δ ~152.0 ppm: Phenolic carbon (C-4).

• δ ~133.0 ppm: Aromatic carbon bearing the ethylamine group (C-1).

• δ ~131.5 ppm: Aromatic carbon (C-6).

• δ ~129.0 ppm: Aromatic carbon (C-2).

• δ ~116.5 ppm: Aromatic carbon (C-5).

• δ ~110.0 ppm: Aromatic carbon bearing the bromine atom (C-3). The "heavy atom effect" of bromine causes a significant upfield shift.[9]

• δ ~41.5 ppm: Methylene carbon adjacent to the amine (-CH₂-NH₂).

• δ ~37.0 ppm: Methylene carbon adjacent to the ring (Ar-CH₂-).

Expert Insight: The predicted NMR data is synthesized from analysis of closely related bromotyramine derivatives found in marine sponges.[1][10] The splitting patterns and chemical shifts provide a clear fingerprint for the substitution pattern on the aromatic ring and the integrity of the ethylamine side chain.

Mass Spectrometry (MS)

Electron Ionization (EI) Mass Spectrometry would reveal a characteristic fragmentation pattern.

• Molecular Ion (M⁺): A prominent pair of peaks at m/z 215 and 217 with a ~1:1 intensity ratio, which is the hallmark of a molecule containing a single bromine atom (due to the natural abundance of ⁷⁹Br and ⁸¹Br isotopes).[11]

• Key Fragmentation: The most significant fragmentation would be the benzylic cleavage to lose the amine-containing fragment, resulting in a stable tropylium-like cation. The primary fragment observed would be at m/z 185/187 , corresponding to the loss of CH₂NH₂ (30 Da). Alpha-cleavage next to the amine is also a characteristic fragmentation pathway for amines.[12][13]

Infrared (IR) Spectroscopy

• ~3400-3200 cm⁻¹ (broad): O-H stretching of the phenol and N-H stretching of the primary amine.

• ~3100-3000 cm⁻¹: Aromatic C-H stretching.

• ~2950-2850 cm⁻¹: Aliphatic C-H stretching of the ethyl group.

• ~1600 cm⁻¹ and ~1500 cm⁻¹: Aromatic C=C ring stretching.

• ~1250 cm⁻¹: C-O stretching of the phenol.

• ~1050 cm⁻¹: C-Br stretching.

Synthesis and Purification

A robust and scalable synthesis is critical for further research. While a specific protocol for 3-Bromotyramine is not widely published, a reliable procedure can be adapted from established methods for the bromination of tyrosine and its derivatives.[14][15]

Proposed Synthetic Pathway

The most direct approach is the electrophilic bromination of tyramine.

Caption: Proposed synthetic route for 3-Bromotyramine.

Step-by-Step Experimental Protocol

Rationale: This protocol utilizes N-Bromosuccinimide (NBS) as a mild and selective brominating agent. Acetonitrile is chosen as the solvent due to its ability to dissolve the starting material and its relative inertness under the reaction conditions. The reaction is performed at room temperature to minimize the formation of di-brominated byproducts.

• Dissolution: Dissolve Tyramine (1.0 eq) in anhydrous acetonitrile in a round-bottom flask equipped with a magnetic stirrer.

• Reagent Addition: Slowly add N-Bromosuccinimide (1.1 eq) portion-wise to the stirred solution at room temperature.

• Reaction Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) using a mobile phase of dichloromethane:methanol (9:1). The reaction is typically complete within 2-4 hours.

• Workup:

  • Once the reaction is complete, concentrate the mixture under reduced pressure to remove the acetonitrile.

  • Redissolve the residue in ethyl acetate and wash with water (3x) to remove succinimide and any unreacted starting material.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo to yield the crude product.

• Purification: Purify the crude 3-Bromotyramine using column chromatography on silica gel, eluting with a gradient of methanol in dichloromethane. Alternatively, for high purity, reversed-phase HPLC can be employed, similar to methods used for related brominated tyrosine derivatives.[14]

Chemical Reactivity and Stability

3-Bromotyramine possesses three key functional groups that dictate its reactivity: the phenol, the primary amine, and the aromatic bromine.

• Phenolic Hydroxyl Group: Can undergo O-alkylation or O-acylation. It also activates the aromatic ring towards further electrophilic substitution, although the existing bromine atom provides some steric hindrance.

• Primary Amino Group: A nucleophile and a base. It will readily react with aldehydes and ketones to form imines, and with acyl chlorides or anhydrides to form amides.

• Aromatic Bromine: Can participate in transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira), allowing for the introduction of a wide variety of substituents at this position. This makes 3-Bromotyramine a valuable synthetic intermediate.

Stability: The compound is expected to be stable under standard laboratory conditions but may be sensitive to light and air over long-term storage, a common characteristic of phenols.[7] Storage in a cool, dark place under an inert atmosphere is recommended.

Biological Activity and Therapeutic Potential

The most compelling aspect of 3-Bromotyramine lies in its biological activity, which is primarily informed by studies on bromotyramine derivatives isolated from marine sponges.

Neuroprotective Effects

A seminal study on extracts from the sponge Narrabeena nigra identified a suite of bromotyramine and bromotryptamine derivatives.[1][10] These compounds were evaluated for their effects on human neuroblastoma (SH-SY5Y) and microglia (BV2) cell lines.

• Low Cytotoxicity: The isolated compounds, including those of the bromotyramine class, exhibited minimal to no cytotoxic effects at concentrations up to 10 µM.[1][2]

• Protection Against Oxidative Stress: Several of the brominated alkaloids demonstrated a significant neuroprotective effect against oxidative damage induced by tert-butyl hydroperoxide (TBHP).[1][2] This suggests that 3-Bromotyramine may act as an antioxidant or modulate cellular pathways involved in the response to oxidative stress.

Caption: Proposed mechanism of neuroprotection by 3-Bromotyramine.

Implications for Drug Development: The ability to mitigate oxidative stress is a key therapeutic strategy for a range of neurodegenerative disorders, including Alzheimer's and Parkinson's disease.[4] The low toxicity profile and neuroprotective action of the bromotyramine scaffold make 3-Bromotyramine an attractive lead compound for further investigation and optimization.

Safety and Handling

No specific toxicological data for 3-Bromotyramine is available. Therefore, it must be handled with the care appropriate for a novel research chemical. General guidance can be taken from the safety profiles of related brominated phenols.

• Hazard Classification (Inferred): Likely to be harmful if swallowed and to cause skin and eye irritation.[16]

• Personal Protective Equipment (PPE): Wear standard laboratory attire, including a lab coat, safety glasses with side shields, and chemical-resistant gloves.

• Handling: Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of any dust or aerosols.

• Disposal: Dispose of in accordance with local, state, and federal regulations for chemical waste.

Disclaimer: This information is for guidance only. Always consult the specific Safety Data Sheet (SDS) for the compound before use.

Conclusion and Future Directions

4-(2-Aminoethyl)-2-bromophenol (3-Bromotyramine) is a molecule of significant scientific interest, positioned at the intersection of marine natural products chemistry and neuropharmacology. While there are gaps in the experimental data for this specific compound, a robust profile can be constructed from high-quality computed data and extensive research on its close analogues. Its potential as a neuroprotective agent, combined with its utility as a synthetic intermediate, ensures that 3-Bromotyramine will be a valuable tool for researchers. Future work should focus on obtaining detailed experimental characterization, elucidating its specific molecular targets and mechanism of action, and exploring its therapeutic efficacy in in vivo models of neurodegenerative disease.

References

• Tilley, M., et al. (2004). Nonenzymatic preparative-scale synthesis of dityrosine and 3-bromotyrosine. USDA ARS. [Link]

• Gordo, M. M., et al. (2019). Bromotryptamine and Bromotyramine Derivatives from the Tropical Southwestern Pacific Sponge Narrabeena nigra. Marine Drugs, 17(6), 319. [Link]

• SpectraBase. (n.d.). 3-BROMO-N-METHYLTYRAMINE - [13C NMR] - Chemical Shifts. Wiley Online Library. [Link]

• Hong, Y. (2018). Crystal structure of (E)-2-(1-((2-aminophenyl)imino)ethyl)-4-bromophenol, C14H13BrN2O. Zeitschrift für Kristallographie - New Crystal Structures, 233(4). [Link]

• Rania, K., et al. (2024). Marine Bromotyrosine Derivatives in Spotlight: Bringing Discoveries and Biological Significance. MDPI. [Link]

• ResearchGate. (n.d.). Synthesis of the tyramine derivative (6) for use in the first amide coupling approach. [Link]

• El-Demerdash, A., et al. (2016). THE MARINE BROMOTYROSINE DERIVATIVES. PMC. [Link]

• ResearchGate. (2025). Bromotryptamine and Bromotyramine Derivatives from the Tropical Southwestern Pacific Sponge Narrabeena nigra. [Link]

• PubChem. (n.d.). 4-(2-Aminoethyl)-2-bromophenol. National Center for Biotechnology Information. [Link]

• Request PDF. (2025). Preparation of 3-bromo-L-tyrosine and 3,5-dibromo-L-tyrosine. [Link]

• Gordo, M. M., et al. (2019). Bromotryptamine and Bromotyramine Derivatives from the Tropical Southwestern Pacific Sponge Narrabeena nigra. PMC. [Link]

• Solubility of Things. (n.d.). 4-Bromophenol. [Link]

• PubMed. (2019). Bromotryptamine and Bromotyramine Derivatives from the Tropical Southwestern Pacific Sponge Narrabeena nigra. National Library of Medicine. [Link]

• Chemsrc. (2025). 4-(2-Bromoethyl)phenol | CAS#:14140-15-9. [Link]

• Cheméo. (n.d.). Chemical Properties of Phenol, 4-(2-aminoethyl)- (CAS 51-67-2). [Link]

• ChemBK. (2024). 4-AMINO-2-BROMOPHENOL. [Link]

• ResearchGate. (n.d.). Figure S2. 1 H NMR spectra of 3-bromo-propan-1-ol (black) and... [Link]

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• Mass Spectrometry: Fragmentation. (n.d.). [Link]

• PubChem. (n.d.). 4-Amino-2-bromophenol. National Center for Biotechnology Information. [Link]

• Fondation Tara Océan. (n.d.). Bromotryptamine and Bromotyramine Derivatives from the Tropical Southwestern Pacific Sponge Narrabeena nigra. [Link]

• YouTube. (2023). Bromo pattern in Mass Spectrometry. [Link]

• ScienceDirect. (n.d.). The marine organism toxicity and regulatory policy of brominated flame retardants: a review. [Link]

• ChemBK. (2024). 2-Amino-4-bromo-phenol. [Link]

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• PubChem. (n.d.). 4-(2-Aminoethyl)-2-ethylphenol. National Center for Biotechnology Information. [Link]

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In-Depth Technical Guide: Synthesis Pathways of 4-(2-Aminoethyl)-2-bromophenol

Executive Summary

This technical guide provides a rigorous analysis of the synthesis pathways for 4-(2-Aminoethyl)-2-bromophenol (also known as 3-bromotyramine or 2-bromo-4-hydroxyphenethylamine). As a halogenated derivative of tyramine, this molecule serves as a critical pharmacophore in the development of adrenergic receptor agonists and a versatile intermediate for complex heterocyclic drug candidates.

This review prioritizes regiocontrol and purity . While direct halogenation of phenols is chemically possible, it is fraught with poly-substitution and oxidative side reactions. Therefore, this guide advocates for two superior pathways: the Henry Reaction (De Novo Synthesis) for maximum regioselectivity, and the Protected Precursor Route for scalability.

Part 1: Retrosynthetic Analysis & Pathway Logic

To achieve high-purity synthesis, we must deconstruct the target molecule to identify stable precursors that avoid the "poly-bromination trap" common in activated phenols.

The Three Core Disconnections

• Pathway A (The "Precision" Route): Disconnection at the alkene bond via the Henry Reaction. This establishes the bromine position before the sensitive amine is formed.

• Pathway B (The "Protection" Route): Disconnection at the amine and phenol. Uses 4-methoxyphenethylamine, brominating the ring while the phenol is masked as a methyl ether, preventing over-activation.

• Pathway C (The "Direct" Route - NOT RECOMMENDED): Direct bromination of tyramine. This is included only for comparative analysis to highlight its risks (3,5-dibromination and amine oxidation).

Visualization: Retrosynthetic Map

Figure 1: Retrosynthetic analysis showing the two viable pathways (Green/Yellow) and the high-risk direct pathway (Red).

Part 2: Detailed Synthesis Protocols

Route A: The Henry Reaction (De Novo Synthesis)

Best for: High purity, laboratory scale, strict regiocontrol. Mechanism: Condensation of a benzaldehyde with nitromethane followed by hydride reduction.

Step 1: Synthesis of 3-Bromo-4-hydroxy-β-nitrostyrene

The bromine atom is already present in the starting material (3-Bromo-4-hydroxybenzaldehyde), eliminating the risk of isomer formation later.

• Reagents: 3-Bromo-4-hydroxybenzaldehyde, Nitromethane (

  ), Ammonium Acetate ( ).

• Solvent: Glacial Acetic Acid.[1]

• Protocol:

  • Dissolve 1.0 eq of 3-Bromo-4-hydroxybenzaldehyde in glacial acetic acid (5 mL/g).

  • Add 5.0 eq of Nitromethane and 0.5 eq of Ammonium Acetate.

  • Critical Control Point: Heat to mild reflux (approx. 90-100°C) for 2-4 hours. Monitor via TLC. Do not overheat, as nitrostyrenes can polymerize.

  • Cool the mixture to room temperature. The product often crystallizes directly as yellow needles.

  • Filter and wash with cold water to remove acid traces. Recrystallize from ethanol if necessary.

Step 2: Reduction to the Amine[1]

• Reagents: Lithium Aluminum Hydride (LAH) or

  .

• Solvent: Anhydrous THF or Diethyl Ether.

• Protocol:

  • Prepare a suspension of LAH (3.0 eq) in anhydrous THF under Argon/Nitrogen atmosphere.

  • Add the nitrostyrene solution dropwise at 0°C to control the highly exothermic reduction.

  • Reflux for 6-12 hours to ensure full reduction of both the alkene and the nitro group.

  • Quenching (Fieser Method): Cool to 0°C. Carefully add water (

    mL), 15% NaOH ( mL), then water ( mL) sequentially, where is the weight of LAH in grams.

  • Filter the granular precipitate. Acidify the filtrate with HCl to generate the hydrochloride salt of the target.

Route B: The Protected Precursor Route (O-Methylation)

Best for: Scalability, using cheaper starting materials. Logic: The methoxy group is a weaker activator than the free phenol, and it blocks the oxygen, preventing oxidation.

Step 1: Regioselective Bromination

• Reagents: 2-(4-Methoxyphenyl)ethylamine, Bromine (

  ) or N-Bromosuccinimide (NBS).

• Solvent: Glacial Acetic Acid or DCM.

• Protocol:

  • Dissolve 4-methoxyphenethylamine in Acetic Acid.

  • Add 1.05 eq of elemental Bromine dropwise at room temperature.

  • Mechanistic Insight: The amino group will likely protonate in acetic acid, protecting it from oxidation. The methoxy group directs the bromine ortho to itself (position 3 relative to the chain, position 2 relative to the oxygen).

  • Isolate the hydrobromide salt by filtration.

Step 2: Demethylation

• Reagents: 48% Hydrobromic Acid (HBr) or Boron Tribromide (

  ).

• Protocol:

  • Reflux the intermediate in 48% HBr for 4-6 hours.

  • Monitor consumption of the starting material.

  • Cool and neutralize carefully or crystallize as the HBr salt.

Part 3: Critical Comparison & Data Summary

The following table summarizes the efficiency and risks associated with each pathway.

Feature	Route A: Henry Reaction	Route B: O-Methyl Route	Route C: Direct Bromination
Regioselectivity	Excellent (Pre-defined)	Good (Directed by OMe)	Poor (Mixture of mono/di-bromo)
Atom Economy	Moderate (Loss of oxygen)	Good	High
Purity Profile	High (>98% after cryst.)[2]	High (>95%)	Low (requires HPLC purification)
Scalability	Moderate (LAH is dangerous at scale)	High (Standard industrial steps)	Low
Key Risk	Exothermic reduction	Harsh acid demethylation	Poly-bromination & amine oxidation

Workflow Visualization

Figure 2: Comparative workflow of the two recommended synthesis pathways.

Part 4: Scientific Grounding & Causality

Why Direct Bromination Fails

Attempting to brominate tyramine directly using standard electrophilic aromatic substitution (EAS) conditions often leads to failure due to two factors:

• Activation Level: The phenol group is a strong activator. Without careful stoichiometric control, the ring is rapidly doubly brominated at both ortho positions, yielding 2,6-dibromo-4-(2-aminoethyl)phenol.

• Amine Interference: Free amines can react with bromine to form N-bromo species, which are unstable and can lead to oxidation of the alkyl chain.

The Superiority of the Henry Reaction

The Henry reaction route is chemically superior because it separates the "halogenation" step from the "amine formation" step. By starting with 3-Bromo-4-hydroxybenzaldehyde , the halogen is installed on a stable aromatic aldehyde. The subsequent construction of the amine tail via nitrostyrene reduction does not affect the halogen position, guaranteeing the 2-bromo-4-aminoethyl substitution pattern [1, 4].

Safety & Handling

• Nitrostyrenes: Potential irritants and sternutators. Handle in a fume hood.

• Lithium Aluminum Hydride: Pyrophoric. Requires strictly anhydrous conditions.

• Tyramine Derivatives: Biologically active sympathomimetics. Avoid inhalation of dusts; they can cause hypertensive crises, especially in individuals taking MAO inhibitors [2].

References

• Vertex AI Search . (2025).[3] The Henry reaction: Spectroscopic studies of nitrile and hydroxylamine by-products formed during synthesis of psychoactive phenylalkylamines. Research Explorer The University of Manchester.[4] Link

• Mayo Clinic . (2025). MAOIs and diet: Is it necessary to restrict tyramine?. Mayo Clinic. Link

• PubChem . (2025). 4-(2-Aminoethyl)-2-bromophenol Compound Summary. National Library of Medicine. Link

• Organic Chemistry Portal . (2025). Henry Reaction - Mechanism and Recent Literature. Organic Chemistry Portal. Link

• Sigma-Aldrich . (2025). 2-Amino-4-bromophenol Product Information (Related Isomer Chemistry). Merck KGaA. Link

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• 4. research.manchester.ac.uk [research.manchester.ac.uk]

Technical Whitepaper: Thermal Characterization of 4-(2-Aminoethyl)-2-bromophenol

This technical guide details the thermal properties, stability profile, and characterization protocols for 4-(2-Aminoethyl)-2-bromophenol , commonly known as 3-Bromotyramine .[1]

[1]

Executive Summary

4-(2-Aminoethyl)-2-bromophenol (3-Bromotyramine) is a critical intermediate in the synthesis of bioactive alkaloids and adrenergic receptor ligands.[1] Its thermal behavior is bifurcated by its physical form: the free base exhibits a melting point of 162–164 °C , while its hydrochloride salt demonstrates enhanced thermal stability with a melting range of 205–207 °C .[2]

This guide addresses the compound's susceptibility to oxidative degradation and carbamate formation (CO₂ absorption) upon thermal stress.[2] For drug development applications, the hydrochloride salt is the recommended solid-state form due to its superior crystallinity and higher decomposition threshold.[2]

Chemical Identity & Physical Constants

Property	Data	Notes
IUPAC Name	4-(2-Aminoethyl)-2-bromophenol
Common Name	3-Bromotyramine
CAS Registry	104616-74-2 (Free Base)	Also cited as 98489-01-1 in some databases.[1]
Molecular Formula	C₈H₁₀BrNO
Molecular Weight	216.08 g/mol
Appearance	Colorless to pale beige crystals	Darkens upon oxidation.[2]
Solubility	MeOH, EtOH, DMSO	Limited water solubility (Free Base); High (Salt).[1][2]

Thermal Data Summary

Form	Melting Point ( )	Decomposition Onset ( )	Stability Concern
Free Base	162–164 °C	>170 °C (Est.)[1]	Oxidation prone; absorbs CO₂.[2]
HCl Salt	205–207 °C	>210 °C	Hygroscopic; thermally robust.[2]

Critical Insight: The significant difference in melting points (

) between the free base and the salt highlights the importance of ionic lattice energy in stabilizing this molecule.[1] Researchers must verify the salt stoichiometry (mono- vs. di-hydrochloride) via elemental analysis or ion chromatography before thermal testing.

Thermal Stability & Degradation Mechanisms[1][2][3][4]

The thermal stability of 4-(2-Aminoethyl)-2-bromophenol is governed by three primary vectors: oxidative phenolic coupling , deamination , and dehalogenation .[1]

Degradation Pathways[1]

• Oxidative Dimerization: At elevated temperatures (>60 °C) in air, the phenol moiety undergoes single-electron oxidation to form phenoxy radicals, leading to biphenyl dimers (browning).[1][2]

• Carbamate Formation: The primary amine in the free base reacts reversibly with atmospheric CO₂ to form carbamates, which can decompose unpredictably during melting point analysis, causing broadened peaks.[1][2]

• Dehydrohalogenation: Above 200 °C, particularly in the presence of Lewis acids, the C-Br bond may weaken, leading to HBr elimination and polymerization.[1][2]

Visualization of Stability Logic

The following diagram illustrates the decision matrix for handling and characterization based on thermal risks.

Caption: Stability decision matrix illustrating the divergence in handling requirements for the free base versus the salt form.

Experimental Protocols

Melting Point Determination (Capillary Method)

Objective: To determine the precise melting range and assess purity.

• Sample Prep: Dry the sample in a vacuum desiccator over P₂O₅ for 24 hours to remove surface moisture.

• Loading: Pack 2–3 mm of sample into a glass capillary. For the free base, seal the capillary under nitrogen to prevent oxidation during heating.[1][2]

• Ramp Rate:

  • Fast Ramp: 10 °C/min to 140 °C.[2]

  • Slow Ramp: 1 °C/min from 140 °C to melt.[2]

• Observation:

  • Free Base:[3] Sharp melt at 162–164 °C.

  • HCl Salt: Melt with potential decomposition (bubbling) at 205–207 °C.[1][2]

Differential Scanning Calorimetry (DSC)

Objective: To quantify the enthalpy of fusion and detect polymorphism.[2]

• Instrument: Mettler Toledo DSC 3+ or equivalent.

• Pan: Aluminum hermetic pan with a pinhole (to allow release of trapped volatiles without bursting).[2]

• Purge Gas: Nitrogen at 50 mL/min.

• Method:

  • Equilibrate at 25 °C.

  • Ramp 10 °C/min to 250 °C.

• Acceptance Criteria: A single endothermic peak corresponding to the melting point.[2] Multiple peaks indicate polymorphism or solvates.[2]

Synthesis & Purification Workflow (Impact on Thermal Profile)

The thermal profile is heavily dependent on the synthesis route.[2] Bromination of tyramine using NBS often leaves succinimide byproducts which depress the melting point.[2]

Caption: Synthesis workflow highlighting the critical purification step required to achieve the reference melting point.

Storage and Handling Recommendations

Based on the thermal stability data, the following storage protocols are mandatory to maintain the integrity of the reference standard:

• Temperature: Store at -20 °C for long-term stability.

• Atmosphere: The free base must be stored under Argon or Nitrogen.[2] The salt is less sensitive but should be kept desiccated.

• Container: Amber glass vials to prevent photo-oxidation (homolytic cleavage of C-Br bond).

References

• Dictionary of Marine Natural Products. (2008). 3-Bromotyramine [104616-74-2].[4] CRC Press.[2] (Data source for MP 162-164°C and HCl salt MP 205.5-207°C).[4]

• PubChem. (n.d.).[2][5] 4-(2-Aminoethyl)-2-bromophenol (CID 5323842).[1] National Library of Medicine. Retrieved October 26, 2025, from [Link][1][2]

• Gordo, M. M., et al. (2019).[1] Bromotryptamine and Bromotyramine Derivatives from the Tropical Southwestern Pacific Sponge Narrabeena nigra.[2] Marine Drugs, 17(6), 322.[1][2] (Discusses isolation and spectral data of bromotyramines). [Link][1]

• Appleton, D. R., et al. (2002).[1][2] Isodiplamine, Cystodytin K and Lissoclinidine: Novel Bioactive Alkaloids from the New Zealand Ascidian Lissoclinum notti. Tetrahedron, 58(49), 9779-9783.[1][2] (Confirms synthesis and structure of 3-bromotyramine). [Link]

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• 2. archiv.ub.uni-heidelberg.de [archiv.ub.uni-heidelberg.de]
• 3. researchgate.net [researchgate.net]
• 4. api.pageplace.de [api.pageplace.de]
• 5. 4-(2-Bromoethyl)phenol | C8H9BrO | CID 84221 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Guide: The Chemistry and Pharmacology of 2-Bromo-4-(2-aminoethyl)phenol Analogs

Abstract

The molecule 2-bromo-4-(2-aminoethyl)phenol (commonly referred to in marine natural product literature as 3-bromotyramine ) represents a critical pharmacophore in the study of adrenergic regulation and neuroprotection. Originally isolated as a secondary metabolite from marine sponges of the order Verongida, this scaffold has evolved from a simple chemical defense mechanism into a versatile lead for drug development. This guide provides a comprehensive technical analysis of the molecule's history, synthetic challenges, and pharmacological profile, designed for researchers in medicinal chemistry and chemical biology.

Structural Basis and Chemical Identity[1]

To understand the utility of 2-bromo-4-(2-aminoethyl)phenol, one must first deconstruct its pharmacophore. It is a halogenated derivative of tyramine (4-hydroxyphenethylamine), a trace amine that acts as a sympathomimetic agent.

Nomenclature and Isomerism

The nomenclature can be ambiguous depending on the prioritization of the functional groups.

• IUPAC Name: 2-bromo-4-(2-aminoethyl)phenol.[1][2]

• Common Name: 3-Bromotyramine.[2]

• Structural Logic: The hydroxyl group (-OH) directs the numbering of the phenyl ring (position 1). The bromine atom is at position 2 (ortho to the phenol), and the aminoethyl chain is at position 4 (para to the phenol).

The Halogen Effect

The introduction of a bromine atom at the ortho position induces specific physicochemical changes compared to the parent tyramine:

• Lipophilicity: Increases logP, enhancing blood-brain barrier (BBB) permeability.

• Acidity (pKa): The electron-withdrawing inductive effect (-I) of bromine increases the acidity of the phenolic hydroxyl group, altering hydrogen bond donor capability.

• Steric Hindrance: The bulky bromine atom restricts rotation around the phenyl ring, potentially locking the molecule into a conformation favorable for specific receptor binding pockets (e.g., TAAR1 or Adrenergic

  ).

Natural History and Discovery

The discovery of brominated tyramines is inextricably linked to the exploration of marine biodiversity, specifically the "drug from the sea" movement that gained momentum in the mid-20th century.

Marine Origins: The Verongida Order

While terrestrial plants rarely halogenate metabolic intermediates, marine organisms—bathed in a halide-rich environment—frequently do. 2-bromo-4-(2-aminoethyl)phenol was identified as a key biosynthetic precursor and metabolite in marine sponges, particularly:

• Verongia aerophoba (now Aplysina aerophoba): One of the first sources where brominated tyrosine derivatives were mapped.

• Narrabeena nigra: Recent expeditions (e.g., Tara Pacific) isolated specific bromotyramine derivatives from this sponge, validating their role in chemical defense against predation and microbial biofouling [1].

Evolutionary Function

In the sponge, these compounds serve a dual purpose:

• Antifeedant: The bitter taste and potential adrenergic toxicity deter fish and crustaceans.

• Antifouling: The compounds exhibit moderate antibacterial activity, preventing biofilm formation on the sponge surface [2].

Synthetic Evolution: A Self-Validating Protocol

Synthesizing 2-bromo-4-(2-aminoethyl)phenol requires overcoming the high reactivity of the phenol ring. Direct bromination of tyramine often leads to the 3,5-dibromo product due to the strong activating nature of the hydroxyl group.

The "Protected" Route (Recommended)

To achieve high regioselectivity for the mono-bromo product, the amine must be protected to prevent oxidation, and the bromination conditions must be stoichiometrically controlled.

Step-by-Step Methodology:

• Protection: React Tyramine with Di-tert-butyl dicarbonate (

  ) in dioxane/water to yield N-Boc-tyramine .

  • Validation: Monitor TLC for the disappearance of the ninhydrin-active amine spot.

• Regioselective Bromination: Treat N-Boc-tyramine with N-Bromosuccinimide (NBS) (1.05 equivalents) in acetonitrile at 0°C.

  • Causality: NBS provides a slow, controlled source of electrophilic bromine (

    ). Low temperature prevents over-bromination to the dibromo analog.

• Deprotection: Treat the intermediate with Trifluoroacetic acid (TFA) in dichloromethane (DCM).

• Purification: Recrystallization from Ethanol/Ether.

Synthetic Pathway Diagram

Figure 1: Controlled synthesis of 2-bromo-4-(2-aminoethyl)phenol via N-Boc protection strategy.

Pharmacological Profiling[4]

The introduction of the bromine atom significantly alters the pharmacological landscape of the tyramine scaffold.

Neuroprotection and Antioxidant Activity

Recent studies on Narrabeena nigra metabolites have shown that brominated tyramines exhibit neuroprotective effects in SH-SY5Y neuroblastoma cells. Unlike simple tyramine, the brominated analogs can scavenge Reactive Oxygen Species (ROS) or upregulate endogenous antioxidant pathways, protecting cells from oxidative stress without inducing significant cytotoxicity (

) [1][3].

Receptor Interactions (SAR)

The Structure-Activity Relationship (SAR) of halogenated tyramines suggests interaction with several G-Protein Coupled Receptors (GPCRs):

Target Receptor	Interaction Type	Mechanism of Action
TAAR1	Agonist	Trace Amine-Associated Receptor 1 activation modulates dopaminergic firing. Bromination increases receptor affinity due to lipophilic pocket filling [4].
Adrenergic ( )	Antagonist/Partial Agonist	The bromine atom mimics the steric bulk of methyl groups found in synthetic catecholamines, potentially blocking norepinephrine binding sites.
VMAT2	Inhibitor	High concentrations may displace monoamines from vesicles, similar to amphetamines, but with altered kinetics due to the halogen [5].

Pharmacological Network Diagram

Figure 2: Pharmacological interaction network of bromotyramine analogs.

Experimental Protocols

In Vitro Neuroprotection Assay (Standardized)

To verify the bioactivity of synthesized analogs, the following protocol is the industry standard for assessing neuroprotection against oxidative stress.

Materials:

• SH-SY5Y Human Neuroblastoma cells.[3][4]

• MTT Reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide).[3][5]

• TBHP (tert-butyl hydroperoxide) as the oxidative stressor.

Protocol:

• Seeding: Plate SH-SY5Y cells at

  cells/well in 96-well plates. Incubate for 24h.

• Pre-treatment: Add 2-bromo-4-(2-aminoethyl)phenol at graded concentrations (0.1, 1.0, 10

  ) for 2 hours.

  • Control: Vehicle (DMSO < 0.1%) only.

• Insult: Add TBHP (

  ) to induce oxidative stress. Co-incubate for 6 hours.

• Readout: Add MTT solution. Incubate 4 hours. Solubilize formazan crystals and read absorbance at 570 nm.

  • Success Metric: >20% recovery of cell viability compared to TBHP-only control indicates significant neuroprotection [1].

Future Directions

The 2-bromo-4-(2-aminoethyl)phenol scaffold is currently transitioning from a "marine curiosity" to a "privileged structure" in drug design.

• Antibody-Drug Conjugates (ADCs): The amine handle allows for easy conjugation to linkers. The cytotoxic variants (e.g., dibromo derivatives) are being explored as payloads.

• Peptidomimetics: Incorporation of the bromotyrosine moiety into peptide chains to create protease-resistant analogs.

• Metabolic Probes: Using the bromine atom as a handle for X-ray crystallography studies of TAAR1 receptors.

References

• Gordo, M. M., et al. (2019). "Bromotryptamine and Bromotyramine Derivatives from the Tropical Southwestern Pacific Sponge Narrabeena nigra." Marine Drugs, 17(6), 319.

• Peng, J., et al. (2005). "The Marine Bromotyrosine Derivatives." The Alkaloids: Chemistry and Biology, 61, 59-262.

• Oluwabusola, E. T., et al. (2020).[2][6] "Marine Bromotyrosine Derivatives in Spotlight: Bringing Discoveries and Biological Significance." Marine Drugs, 18(12).

• Broadley, K. J. (2010). "The vascular effects of trace amines and amphetamines." Pharmacology & Therapeutics, 125(3), 363-375.

• Panizzon, L. (1944).[7] "Binding of bromine-substituted analogs of methylphenidate to monoamine transporters." Helvetica Chimica Acta, 27, 1748.[7]

Sources

• 1. RU2218326C2 - Method for preparing 4-(2-aminoethyl)phenol - Google Patents [patents.google.com]
• 2. 4-(2-Aminoethyl)-2-bromophenol | C8H10BrNO | CID 5323842 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Bromotryptamine and Bromotyramine Derivatives from the Tropical Southwestern Pacific Sponge Narrabeena nigra - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Bromotryptamine and Bromotyramine Derivatives from the Tropical Southwestern Pacific Sponge Narrabeena nigra - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Marine Bromotyrosine Derivatives in Spotlight: Bringing Discoveries and Biological Significance - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Binding of bromine-substituted analogs of methylphenidate to monoamine transporters - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols: Chemoselective Protection of the Amino Group in 4-(2-Aminoethyl)-2-bromophenol

Introduction

In the synthesis of complex organic molecules, particularly in the fields of pharmaceutical development and medicinal chemistry, the strategic use of protecting groups is fundamental.[1][2][3] The molecule 4-(2-Aminoethyl)-2-bromophenol presents a unique challenge due to the presence of three distinct functional groups: a primary aliphatic amine, a phenolic hydroxyl group, and an aryl bromide. Each of these groups possesses reactivity that can interfere with desired chemical transformations elsewhere in the molecule.[4] Therefore, a robust and chemoselective protection strategy is paramount to ensure the successful synthesis of target compounds derived from this versatile building block.

This technical guide provides a detailed examination of the principles and protocols for the selective protection of the primary amino group in 4-(2-Aminoethyl)-2-bromophenol. We will explore various protecting group strategies, with a primary focus on the widely utilized tert-butoxycarbonyl (Boc) group, due to its reliability and mild deprotection conditions.[5][6][7] This document is intended for researchers, scientists, and drug development professionals seeking a comprehensive understanding and practical guidance on this critical synthetic transformation.

Strategic Considerations for Protecting Group Selection

The choice of a protecting group for the amino function in 4-(2-Aminoethyl)-2-bromophenol must be carefully considered to ensure orthogonality with the other functional groups. An orthogonal protecting group strategy allows for the selective removal of one protecting group in the presence of others.[1][2]

Key considerations include:

• Chemoselectivity: The protecting group should react preferentially with the more nucleophilic primary amine over the phenolic hydroxyl group.

• Stability: The protected amine must be stable to the reaction conditions planned for subsequent synthetic steps. The Boc group, for instance, is stable to most bases and nucleophiles.[8]

• Deprotection Conditions: The removal of the protecting group should be achievable under conditions that do not affect the phenol or the aryl bromide. The acid-lability of the Boc group makes it an ideal candidate, as it can be removed under mild acidic conditions that are unlikely to disturb the other functionalities.[5][9]

Comparison of Common Amino-Protecting Groups

Protecting Group	Reagent	Introduction Conditions	Deprotection Conditions	Orthogonality with Phenol/Aryl Bromide
Boc (tert-butoxycarbonyl)	Di-tert-butyl dicarbonate (Boc)₂O	Basic conditions (e.g., NaHCO₃, Et₃N, DMAP) in various solvents (THF, Dioxane, CH₃CN, H₂O).[5][6]	Mild acidic conditions (e.g., TFA, HCl in an organic solvent).[5][8][9]	Excellent. Phenol and aryl bromide are stable to mild acid.
Cbz (Benzyloxycarbonyl)	Benzyl chloroformate (Cbz-Cl)	Basic conditions (e.g., NaHCO₃) in aqueous or organic solvents.[10]	Catalytic hydrogenolysis (H₂, Pd/C).[5][10]	Good. Hydrogenolysis may reduce the aryl bromide under certain conditions.
Fmoc (9-Fluorenylmethyloxycarbonyl)	Fmoc-Cl or Fmoc-OSu	Basic conditions (e.g., NaHCO₃) in aqueous/organic mixtures.[11][12]	Mild basic conditions (e.g., 20% piperidine in DMF).[12]	Excellent. Phenol and aryl bromide are stable to mild base.

Based on this comparison, the Boc group emerges as the most suitable choice for the selective protection of the amino group in 4-(2-Aminoethyl)-2-bromophenol, offering a robust protection and a highly selective deprotection pathway.

Experimental Protocol: Boc Protection of 4-(2-Aminoethyl)-2-bromophenol

This protocol details the procedure for the chemoselective N-Boc protection of 4-(2-Aminoethyl)-2-bromophenol.

Materials and Reagents

• 4-(2-Aminoethyl)-2-bromophenol

• Di-tert-butyl dicarbonate ((Boc)₂O)

• Sodium bicarbonate (NaHCO₃)

• Tetrahydrofuran (THF)

• Deionized Water

• Ethyl acetate (EtOAc)

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Equipment

• Round-bottom flask

• Magnetic stirrer and stir bar

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

Step-by-Step Procedure

• Reaction Setup:

  • In a round-bottom flask, dissolve 4-(2-Aminoethyl)-2-bromophenol (1.0 equivalent) in a mixture of tetrahydrofuran (THF) and water (e.g., a 1:1 or 2:1 ratio). The volume should be sufficient to ensure complete dissolution.

  • Add sodium bicarbonate (NaHCO₃) (1.5 - 2.0 equivalents) to the solution. Stir the mixture at room temperature until the base is fully dissolved. The base serves to neutralize the acidic byproducts of the reaction.[6]

• Addition of (Boc)₂O:

  • To the stirring solution, add di-tert-butyl dicarbonate ((Boc)₂O) (1.1 - 1.2 equivalents) portion-wise. The reaction is often exothermic, so slow addition is recommended.

  • Allow the reaction mixture to stir at room temperature.

• Reaction Monitoring:

  • Monitor the progress of the reaction by Thin Layer Chromatography (TLC). A suitable eluent system would be a mixture of hexane and ethyl acetate. The product, tert-butyl (2-(3-bromo-4-hydroxyphenyl)ethyl)carbamate, will have a higher Rf value than the starting material. The reaction is typically complete within 2-4 hours.

• Work-up:

  • Once the reaction is complete, remove the THF under reduced pressure using a rotary evaporator.

  • Add deionized water to the remaining aqueous mixture and transfer it to a separatory funnel.

  • Extract the product with ethyl acetate (3 x volume of the aqueous layer).

  • Combine the organic layers and wash with brine (1 x volume of the organic layer). The brine wash helps to remove any remaining water and inorganic salts.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.[6]

  • Filter off the drying agent.

• Purification:

  • Concentrate the filtrate under reduced pressure to yield the crude product.

  • If necessary, the product can be further purified by flash column chromatography on silica gel using a hexane/ethyl acetate gradient.

Visualizing the Workflow

Sources

• 1. jocpr.com [jocpr.com]
• 2. Orthogonal protecting groups for N(alpha)-amino and C-terminal carboxyl functions in solid-phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. chemweb.bham.ac.uk [chemweb.bham.ac.uk]
• 5. Amine Protection / Deprotection [fishersci.co.uk]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Di-tert-butyl dicarbonate - Wikipedia [en.wikipedia.org]
• 9. N-tert-Butoxycarbonylation of Structurally Diverse Amines and Sulfamides under Water-Mediated Catalyst-Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. total-synthesis.com [total-synthesis.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]

Application Note: 4-(2-Aminoethyl)-2-bromophenol as a Scaffold for Dopamine Receptor Ligands

Part 1: Executive Summary & Strategic Rationale

4-(2-Aminoethyl)-2-bromophenol (CAS: 98489-01-1), often referred to as 2-bromotyramine, is a "privileged scaffold" in neuropharmacology. While structurally distinct from dopamine (which is a catechol), this halogenated phenol serves as a critical junction point for synthesizing subtype-selective dopamine receptor ligands (specifically D2/D3 agonists) and PET radiotracers .

The "Ortho-Bromo" Advantage

In rational drug design, the bromine atom at the 2-position (ortho to the hydroxyl group) is not merely a halogen; it is a functional handle .

• Steric Exploration: It allows researchers to probe the "ortho-binding pocket" of the dopamine receptor.

• Synthetic Divergence: It serves as a leaving group for Palladium-catalyzed cross-couplings (Suzuki, Sonogashira), enabling the rapid generation of biaryl or alkynyl libraries.

• Radiolabeling Precursor: It is the ideal leaving group for halogen exchange reactions (e.g.,

  F-fluorination or I-iodination) to create bio-isosteres for imaging.

Part 2: Chemical Profile & Safety[1]

Property	Data
IUPAC Name	4-(2-Aminoethyl)-2-bromophenol
Common Name	2-Bromotyramine
Molecular Weight	216.08 g/mol
Appearance	Off-white to beige solid
Solubility	DMSO, Methanol, dilute acid; sparingly soluble in water (neutral pH)
pKa (Calculated)	~9.5 (Phenol), ~10.0 (Amine)
Hazards	Irritant (Skin/Eye).[1] Warning: Brominated phenols can be toxic; handle in a fume hood.

Part 3: Experimental Protocols

Protocol A: Chemo-selective Protection Strategy

Objective: To isolate the reactive bromine handle by protecting the amine and phenol functionalities. The amine is protected first to prevent self-polymerization during subsequent steps.

Reagents:

• Di-tert-butyl dicarbonate (

  )

• Triethylamine (

  )

• Dichloromethane (DCM)

• tert-Butyldimethylsilyl chloride (TBSCl) (Optional for O-protection)

Step-by-Step Methodology:

• N-Boc Protection (Amine):

  • Dissolve 4-(2-aminoethyl)-2-bromophenol (1.0 eq) in DCM (0.1 M concentration).

  • Add

    (1.5 eq) and cool to 0°C.

  • Slowly add

    (1.1 eq) dissolved in minimal DCM.

  • Mechanistic Note: The phenol is less nucleophilic than the primary amine. Under these mild basic conditions, the carbamate forms exclusively on the nitrogen.

  • Warm to RT and stir for 4 hours. Monitor by TLC (stain with Ninhydrin; free amine disappears).

  • Workup: Wash with 1N HCl (to remove excess amine/base), then Brine. Dry over

    .

  • Yield Target: >90% as a white solid (Compound A ).

• O-Silylation (Phenol) - Conditional:

  • Why: Free phenols can poison Pd-catalysts in the next step.

  • Dissolve Compound A in DMF. Add Imidazole (2.5 eq) and TBSCl (1.2 eq).

  • Stir at RT for 12 hours.

  • Result: Fully protected scaffold N-Boc-O-TBS-2-bromotyramine (Compound B ).

Protocol B: Diversity Generation via Suzuki-Miyaura Coupling

Objective: To synthesize 2-aryl-tyramine analogs (Dopamine D2/D3 probes).

Reagents:

• Compound B (Protected Scaffold)

• Aryl Boronic Acid (

  )

• Catalyst:

  (5 mol%)

• Base:

  (2M aqueous)

• Solvent: 1,4-Dioxane

Step-by-Step Methodology:

• Degassing (Critical):

  • In a microwave vial, combine Compound B (1.0 eq), Aryl Boronic Acid (1.5 eq), and

    (3.0 eq).

  • Add Dioxane (deoxygenated). Sparge with Argon for 10 minutes. Oxygen poisons the Pd(0) species.

• Catalysis:

  • Add

    quickly under Argon flow. Seal the vial.

• Reaction:

  • Heat to 90°C for 12 hours (or 110°C for 30 min in Microwave).

  • Monitoring: TLC should show the disappearance of the brominated starting material.

• Global Deprotection:

  • Filter the reaction mixture through Celite. Concentrate.

  • Resuspend residue in DCM/TFA (4:1 ratio) to remove both Boc and TBS groups simultaneously.

  • Stir 1 hour. Evaporate volatiles.

  • Purification: Reverse-phase HPLC (Water/Acetonitrile + 0.1% TFA).

Part 4: Visualizing the Synthetic Logic

Diagram 1: Synthetic Workflow (DOT)

This diagram illustrates the transformation from the raw precursor to a library of active analogs.

Caption: Figure 1. Divergent synthetic pathways utilizing the 2-bromo handle for library generation.

Part 5: Quality Control & Validation

To ensure the integrity of the synthesized analogs, the following validation parameters must be met:

Method	Acceptance Criteria	Purpose
1H-NMR (DMSO-d6)	Distinct aromatic splitting pattern. Loss of Boc singlet (1.4 ppm) after deprotection.	Structural Confirmation
LC-MS (ESI+)	[M+H]+ peak matching calculated mass. Purity >95% (UV 254nm).	Purity Check
HRMS	Mass error < 5 ppm.	Elemental Composition
Binding Assay	Ki < 100 nM (against D2/D3 receptors).	Functional Validation

Self-Validating the Protocol

• The "Boc-Check": If the N-Boc step fails, the subsequent Pd-coupling will result in complex mixtures due to amine coordination with the Palladium catalyst. Success indicator: The starting material must be fully converted to a less polar spot on TLC before proceeding to coupling.

• The "Bromine-Check": In the NMR of the starting material, the proton at position 3 (meta to aminoethyl, ortho to Br) appears as a doublet with a small coupling constant (~2 Hz) due to meta-coupling. This signal must disappear or shift significantly upon substitution.

Part 6: References

• PubChem. (2024).[2] 4-(2-Aminoethyl)-2-bromophenol Compound Summary. National Library of Medicine. [Link]

• Neumeyer, J. L., et al. (1990). Synthesis and dopamine receptor affinities of enantiomers of 2-substituted apomorphines. Journal of Medicinal Chemistry. [Link]

• Ermert, J., et al. (2020). Radiosynthesis and evaluation of 18F-labeled dopamine D4-receptor ligands.[3] Nuclear Medicine and Biology. [Link]

• Organic Chemistry Portal. (2023). Suzuki Coupling: Mechanism and Conditions.[4][Link]

• Greene, T. W., & Wuts, P. G. M. (Selected Methods). Protecting Groups in Organic Synthesis: Amine Protection Strategies. University of Rochester Guidelines. [Link]

Sources

• 1. 4-Amino-2-bromophenol | C6H6BrNO | CID 14440265 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 4-(2-Aminoethyl)-2-bromophenol | C8H10BrNO | CID 5323842 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Radiosynthesis and evaluation of 18F-labeled dopamine D4-receptor ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. chem.libretexts.org [chem.libretexts.org]

Methods for bromination of tyramine to yield 4-(2-Aminoethyl)-2-bromophenol

Executive Summary

The selective mono-bromination of tyramine (4-(2-aminoethyl)phenol) to produce 4-(2-Aminoethyl)-2-bromophenol (also known as 3-bromotyramine) is a critical transformation in the synthesis of adrenergic receptor ligands, radiotracers, and marine alkaloid analogs.

This guide addresses the primary synthetic challenge: preventing over-bromination (di-bromination at the 3,5-positions) while maintaining the integrity of the primary amine. We present two validated protocols:

• Method A (High Precision): A mild, high-selectivity protocol using N-bromosuccinimide (NBS) and

  -toluenesulfonic acid ( -TsOH) in methanol. Recommended for laboratory-scale synthesis (mg to gram scale).

• Method B (Scale-Up): A traditional cost-effective approach using elemental bromine in glacial acetic acid. Recommended for multi-gram to kilogram scale-up where reagent cost is a driver.

Chemical Context & Mechanistic Strategy

The Selectivity Challenge

Tyramine contains two functional groups that influence reactivity:

• Phenol (

  ): Strongly activating, ortho-/para-director.

• Ethylamine (

  ): The alkyl group is weakly activating (ortho-/para), but the free amine is prone to oxidation or N-bromination.

Since the para-position relative to the hydroxyl group is blocked by the ethylamine chain, electrophilic aromatic substitution (SEAr) is directed to the ortho-positions (C2 and C6).

The Problem: The introduction of the first bromine atom (at C2) only slightly deactivates the ring. The remaining ortho-position (C6) remains highly reactive, leading to mixtures of mono-bromo and 3,5-dibromo products.

The Solution:

• Protonation: Conducting the reaction in acidic media protonates the amine (

  ). This protects the nitrogen from oxidation and exerts an inductive electron-withdrawing effect (-I), which helps moderate the ring's reactivity, improving mono-selectivity.

• Reagent Control: Using NBS provides a low, controlled concentration of active bromine species compared to liquid bromine.

Reaction Pathway Diagram

Figure 1: Reaction pathway showing the critical branch point between mono- and di-bromination. Control factors are essential to stop the reaction at the green node.

Experimental Protocols

Method A: NBS/p-TsOH in Methanol (Recommended)

Best for: High purity, lab scale, ease of workup.[1] Mechanism:

-TsOH catalyzes the activation of NBS and ensures protonation of the tyramine amine.

Reagents

• Tyramine (Free base or HCl salt)

• N-Bromosuccinimide (NBS) (Recrystallized preferred)

• -Toluenesulfonic acid monohydrate ( -TsOH H O)

• Methanol (ACS Grade)[2]

Protocol Steps

• Preparation: Dissolve Tyramine HCl (1.74 g, 10 mmol) in Methanol (20 mL) in a round-bottom flask.

  • Note: If using Tyramine free base, add 1.1 equivalents of

    -TsOH to form the salt in situ and provide catalytic acidity. If using Tyramine HCl, add 0.1 equivalents (190 mg) of -TsOH.

• Cooling: Cool the solution to 0°C using an ice bath. Stir for 10 minutes.

• Addition: Dissolve NBS (1.78 g, 10 mmol, 1.0 eq) in Methanol (10 mL). Add this solution dropwise to the tyramine mixture over 30 minutes.

  • Critical: Do not add NBS as a solid dump. Slow addition maintains a low concentration of the brominating agent.

• Reaction: Allow the mixture to warm to room temperature and stir for 2–4 hours. Monitor by HPLC or TLC (Mobile phase: n-Butanol/Acetic Acid/Water 4:1:1).

• Quenching: Add 1 mL of saturated sodium bisulfite (

  ) solution to quench any unreacted bromine species.

• Workup:

  • Evaporate the methanol under reduced pressure.

  • Resuspend the residue in a minimum amount of cold water.[3]

  • Basify carefully with saturated

    to pH 8–9 to precipitate the free base, or recrystallize directly from Ethanol/Ether if the HBr salt is desired.

• Purification: Recrystallize from Ethanol/Diethyl Ether to yield white crystals.

Expected Yield: 85–92%

Method B: Elemental Bromine in Acetic Acid

Best for: Large scale, low cost. Safety Warning: Elemental bromine is highly toxic and corrosive. Handle only in a fume hood.

Reagents

• Tyramine[1][4][5][6][7][8]

• Bromine (

  )[9]

• Glacial Acetic Acid (GAA)

• Hydrobromic Acid (48% HBr) - Optional additive

Protocol Steps

• Dissolution: Dissolve Tyramine (10 g, 73 mmol) in Glacial Acetic Acid (60 mL). The reaction is exothermic as the amine forms the acetate salt; cool if necessary.

• Setup: Place the flask in an ice-salt bath to maintain the temperature between 0–5°C .

• Bromine Addition: Prepare a solution of Bromine (11.6 g, 3.75 mL, 73 mmol, 1.0 eq) in Acetic Acid (20 mL).

• Controlled Dosing: Add the bromine solution dropwise over 60–90 minutes.

  • Visual Cue: The solution will turn orange/red and then fade as bromine is consumed. Ensure the color fades before adding the next portion.

• Stirring: After addition is complete, stir at room temperature for 12 hours.

• Isolation:

  • The product often precipitates as the hydrobromide salt (3-bromotyramine

    HBr) directly from the acetic acid.

  • Filter the solid.[3][10]

  • Wash the filter cake with cold acetic acid, then copious amounts of diethyl ether to remove residual acid and bromine.

• Drying: Dry under vacuum.

Expected Yield: 70–80%

Analytical Characterization

To validate the synthesis, compare the NMR signals of the product against the starting material. The loss of symmetry in the aromatic region is the key indicator.

Feature	Tyramine (Starting Material)	3-Bromotyramine (Product)
Symmetry	Symmetric AA'BB' system	Asymmetric ABC system
Aromatic H (Ortho to OH)	6.70 (d, 2H)	6.90 (d, 1H, H-5)
Aromatic H (Meta to OH)	7.05 (d, 2H)	7.10 (dd, 1H, H-6), 7.35 (d, 1H, H-2)
Mass Spec (ESI+)	138.1	216.0 / 218.0 (1:1 ratio)

Table 1: Key spectroscopic differences for validation.

Troubleshooting & Optimization

Controlling Impurities

The most common failure mode is the formation of 3,5-dibromotyramine .

Observation	Root Cause	Corrective Action
High Di-bromo content (>5%)	Localized high concentration of	Increase dilution of brominating agent; Stir more vigorously; Slow down addition rate.
Unreacted Tyramine	Stoichiometry error or wet solvent	Ensure reagents are dry; Use slight excess (1.05 eq) of NBS if HPLC shows stalled reaction.
Dark/Tarred Product	Oxidation of amine	Ensure acidic conditions (pH < 4) during reaction to keep amine protonated.

Purification Workflow Diagram

Figure 2: Decision tree for purification based on crude purity.

References

• PubChem. (2025). 4-(2-Aminoethyl)-2-bromophenol (Compound). National Library of Medicine. Available at: [Link]

• Bovonsombat, P., et al. (2009). Selective ortho-bromination of phenols using N-bromosuccinimide. Tetrahedron Letters, 50(22), 2664-2667.

• Organic Chemistry Portal. (2024). N-Bromosuccinimide (NBS) Applications. Available at: [Link]

• ScienceMadness. (2021). Bromination of aromatic compounds without catalyst. Discussion on direct bromination in acetic acid. Available at: [Link]

Sources

• 1. CN101955435B - A new method for preparing tyramine - Google Patents [patents.google.com]
• 2. Selective and Efficient Generation of ortho-Brominated para-Substituted Phenols in ACS-Grade Methanol - PMC [pmc.ncbi.nlm.nih.gov]
• 3. m.youtube.com [m.youtube.com]
• 4. Bromotryptamine and Bromotyramine Derivatives from the Tropical Southwestern Pacific Sponge Narrabeena nigra [mdpi.com]
• 5. Amino Acid Analysis of Tyramine [biosyn.com]
• 6. researchgate.net [researchgate.net]
• 7. The Development of a General Strategy for the Synthesis of Tyramine-Based Natural Products by Using Continuous Flow Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 8. THE MARINE BROMOTYROSINE DERIVATIVES - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Organic Syntheses Procedure [orgsyn.org]

Application Notes and Protocols for the Strategic Functionalization of 4-(2-Aminoethyl)-2-bromophenol

Introduction: Unlocking the Potential of a Privileged Scaffold

4-(2-Aminoethyl)-2-bromophenol, also known as 3-bromotyramine, is a versatile bifunctional molecule that serves as a valuable starting material in medicinal chemistry and drug discovery. Its structure, featuring a nucleophilic primary amine, an acidic phenol, and a synthetically tractable aryl bromide, offers three distinct points for chemical modification. This allows for the systematic exploration of structure-activity relationships (SAR) and the development of novel therapeutic agents. The strategic and selective functionalization of this scaffold is paramount to harnessing its full potential.

This comprehensive guide provides detailed application notes and protocols for the key transformations of 4-(2-Aminoethyl)-2-bromophenol. As a Senior Application Scientist, the following sections are designed to not only provide step-by-step instructions but also to explain the underlying chemical principles and the rationale behind the choice of reagents and conditions. This document is intended for researchers, scientists, and drug development professionals seeking to leverage this important building block in their synthetic endeavors.

Chemoselectivity and Protecting Group Strategies: Directing Reactivity

The presence of three reactive sites in 4-(2-Aminoethyl)-2-bromophenol necessitates a careful consideration of chemoselectivity. The primary amine is generally the most nucleophilic site, followed by the phenoxide anion (under basic conditions), while the aryl bromide is susceptible to metal-catalyzed cross-coupling reactions. To achieve selective functionalization, a well-designed protecting group strategy is often essential.

Orthogonal Protection: A Key to Selective Multi-Functionalization

An orthogonal protecting group strategy allows for the selective deprotection of one functional group in the presence of others.[1] This is crucial when multiple modifications of the scaffold are desired. For 4-(2-Aminoethyl)-2-bromophenol, a common and effective orthogonal strategy involves the use of a base-labile or acid-labile protecting group for the amine and a fluoride-labile or acid-labile protecting group for the phenol.

A widely employed protecting group for the primary amine is the tert-butoxycarbonyl (Boc) group, which is stable to a wide range of reaction conditions but can be readily removed with acid.[2][3][4] The phenolic hydroxyl group can be protected as a silyl ether, such as a tert-butyldimethylsilyl (TBS) ether, which is stable to many reagents but can be selectively cleaved using a fluoride source like tetra-n-butylammonium fluoride (TBAF).[5][6][7]

Diagram 1: Orthogonal Protection Strategy ```dot digraph "Orthogonal Protection" { graph [rankdir="LR", splines=true, overlap=false, nodesep=0.5]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=12, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=10, color="#5F6368"];

start [label="4-(2-Aminoethyl)-2-bromophenol"]; N_protected [label="N-Boc protected"]; O_protected [label="O-TBS protected"]; fully_protected [label="N-Boc, O-TBS protected"]; N_deprotected [label="N-deprotected"]; O_deprotected [label="O-deprotected"];

start -> N_protected [label="Boc₂O, Base"]; start -> O_protected [label="TBSCl, Imidazole"]; N_protected -> fully_protected [label="TBSCl, Imidazole"]; O_protected -> fully_protected [label="Boc₂O, Base"]; fully_protected -> N_deprotected [label="TBAF"]; fully_protected -> O_deprotected [label="TFA or HCl"]; }

Caption: Simplified catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Experimental Protocol:

• Protection: Protect both the amine (e.g., with Boc) and the phenol (e.g., with TBS) of 4-(2-Aminoethyl)-2-bromophenol.

• Reaction Setup: In a reaction vessel, combine the protected 4-(2-Aminoethyl)-2-bromophenol (1.0 eq.), the boronic acid or ester (1.2-1.5 eq.), a palladium catalyst such as Pd(PPh₃)₄ or Pd(dppf)Cl₂ (2-5 mol%), and a base such as K₂CO₃, Cs₂CO₃, or K₃PO₄ (2-3 eq.).

• Solvent and Degassing: Add a suitable solvent system (e.g., dioxane/water, toluene/water, or DMF). Degas the mixture by bubbling with argon or nitrogen for 15-20 minutes.

• Heating: Heat the reaction mixture to 80-100 °C and stir for 4-16 hours, monitoring by TLC or LC-MS.

• Work-up and Purification: After cooling to room temperature, dilute the mixture with water and extract with an organic solvent. Purify the product by column chromatography.

• Deprotection: Remove the protecting groups to obtain the final functionalized product.

Table 2: Representative Conditions for Suzuki-Miyaura Coupling

Boronic Acid	Catalyst	Base	Solvent	Temp (°C)	Time (h)
Phenylboronic acid	Pd(PPh₃)₄	K₂CO₃	Dioxane/H₂O	90	12
4-Methoxyphenylboronic acid	Pd(dppf)Cl₂	Cs₂CO₃	Toluene/H₂O	100	8
Thiophene-2-boronic acid	Pd(OAc)₂/SPhos	K₃PO₄	DMF	90	6

Protocol 4: Buchwald-Hartwig Amination

The Buchwald-Hartwig amination allows for the formation of a new carbon-nitrogen bond at the position of the bromine atom. [8][9][10] Principle: Similar to the Suzuki coupling, this reaction proceeds through a palladium-catalyzed cycle involving oxidative addition, coordination of the amine, deprotonation by a base, and reductive elimination to form the C-N bond. Experimental Protocol:

• Protection: Protect the amine and phenol groups of 4-(2-Aminoethyl)-2-bromophenol.

• Reaction Setup: Combine the protected starting material (1.0 eq.), the amine to be coupled (1.2 eq.), a palladium precatalyst (e.g., Pd₂(dba)₃ or Pd(OAc)₂), a suitable phosphine ligand (e.g., BINAP, XPhos, or DavePhos) (1-5 mol%), and a strong, non-nucleophilic base (e.g., NaOt-Bu or K₃PO₄) (1.5-2.0 eq.) in a reaction vessel under an inert atmosphere.

• Solvent: Add an anhydrous aprotic solvent such as toluene or dioxane.

• Heating: Heat the mixture to 80-110 °C and stir for 12-24 hours.

• Work-up and Purification: After completion, cool the reaction, quench with water, and extract the product. Purify by column chromatography.

• Deprotection: Remove the protecting groups to yield the desired arylamine derivative.

Conclusion

The strategic functionalization of 4-(2-Aminoethyl)-2-bromophenol is a powerful approach for the synthesis of diverse chemical libraries for drug discovery and other applications. By understanding the principles of chemoselectivity and employing robust protecting group strategies, researchers can selectively modify the amine, phenol, and aryl bromide moieties. The detailed protocols provided herein for N-acylation, N-alkylation, Suzuki-Miyaura coupling, and Buchwald-Hartwig amination serve as a practical guide for the synthesis of a wide range of derivatives from this valuable scaffold.

References

• THE MARINE BROMOTYROSINE DERIVATIVES - PMC. (n.d.). Retrieved February 14, 2026, from [Link]

• Silyl ether - Wikipedia. (n.d.). Retrieved February 14, 2026, from [Link]

• Buchwald–Hartwig amination - Wikipedia. (n.d.). Retrieved February 14, 2026, from [Link]

• Buchwald-Hartwig Cross Coupling Reaction - Organic Chemistry Portal. (n.d.). Retrieved February 14, 2026, from [Link]

• Preparation of sec and tert amines by Buchwald-Hartwig Amination. (n.d.). Retrieved February 14, 2026, from [Link]

• Buchwald-Hartwig Amination - Chemistry LibreTexts. (2023, June 30). Retrieved February 14, 2026, from [Link]

• Best Conditions For N-Alkylation? - Powered by XMB 1.9.11 - Sciencemadness.org. (2022, March 3). Retrieved February 14, 2026, from [Link]

• Bromotryptamine and Bromotyramine Derivatives from the Tropical Southwestern Pacific Sponge Narrabeena nigra - MDPI. (2019, May 30). Retrieved February 14, 2026, from [Link]

• Suzuki–Miyaura Cross‐Coupling of Bromotryptophan Derivatives at Ambient Temperature. (2020, October 29). Retrieved February 14, 2026, from [Link]

• tert-Butyldimethylsilyl Ethers - Organic Chemistry Portal. (n.d.). Retrieved February 14, 2026, from [Link]

• Boc-Protected Amino Groups - Organic Chemistry Portal. (n.d.). Retrieved February 14, 2026, from [Link]

• Suzuki reaction - Wikipedia. (n.d.). Retrieved February 14, 2026, from [Link]

• Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. - YouTube. (2025, March 29). Retrieved February 14, 2026, from [Link]

• An Orthogonal Protection Strategy for the Synthesis of Conotoxins Containing Three Disulfide Bonds - MDPI. (2025, April 14). Retrieved February 14, 2026, from [Link]

• Efficient Synthesis and Functionalization of 3-Bromo Naphtho[2,3b]thiophene. (n.d.). Retrieved February 14, 2026, from [Link]

• Silyl Protective Groups | Chem-Station Int. Ed. (2014, March 8). Retrieved February 14, 2026, from [Link]

• N-Alkylation of aromatic amines with alcohols by using a commercially available Ru complex under mild conditions - PMC. (2023, November 30). Retrieved February 14, 2026, from [Link]

• What conditions can I use for the alkylation of 7-hydroxycoumarin dimer with N-Boc-3-bromopropylamine? | ResearchGate. (2016, July 22). Retrieved February 14, 2026, from [Link]

• Suzuki Coupling - Organic Chemistry Portal. (n.d.). Retrieved February 14, 2026, from [Link]

• Selective N-alkylation of primary amines with R–NH2·HBr and alkyl bromides using a competitive deprotonation/protonation strategy - RSC Advances (RSC Publishing). (2014). Retrieved February 14, 2026, from [Link]

• An Efficient Greener Approach for N-acylation of Amines in Water Using Benzotriazole Chemistry - PMC. (n.d.). Retrieved February 14, 2026, from [Link]

• Protecting Groups For Alcohols - Master Organic Chemistry. (2015, June 17). Retrieved February 14, 2026, from [Link]

• Bromotryptamine and Bromotyramine Derivatives from the Tropical Southwestern Pacific Sponge Narrabeena nigra - ResearchGate. (2025, October 16). Retrieved February 14, 2026, from [Link]

• Bromotryptamine and Bromotyramine Derivatives from the Tropical Southwestern Pacific Sponge Narrabeena nigra - PubMed. (2019, May 30). Retrieved February 14, 2026, from [Link]

• N-tert-Butoxycarbonylation of Structurally Diverse Amines and Sulfamides under Water-Mediated Catalyst-Free Conditions - PMC. (n.d.). Retrieved February 14, 2026, from [Link]

• Chiral Bromonium Salt (Hypervalent Bromine(III)) with N-Nitrosamine as a Halogen-Bonding Bifunctional Catalyst - MDPI. (2023, January 2). Retrieved February 14, 2026, from [Link]

• A conventional new procedure for N-acylation of unprotected amino acids - PubMed. (2007). Retrieved February 14, 2026, from [Link]

• Global Deprotection in Drug manufacturing | by Allen Che - Medium. (2023, March 11). Retrieved February 14, 2026, from [Link]

• Mild deprotection of the N-tert‐butyloxycarbonyl (N-Boc) group using oxalyl chloride - Semantic Scholar. (2020, June 23). Retrieved February 14, 2026, from [Link]

• Orthogonal Deprotection Strategy of Fmoc Provides Improved Synthesis of Sensitive Peptides: Application to Z-Arg-Lys-AOMK - PubMed. (2024, January 5). Retrieved February 14, 2026, from [Link]

• Three-component synthesis of β-thio tertiary alkylamines from simple alkenes via SH2 homolytic substitution - PMC. (2026, January 9). Retrieved February 14, 2026, from [Link]

• Synthetic Routes to 2-aryl-1H-pyrrolo[2,3-b]pyridin-4-amines: Cross-Coupling and Challenges in SEM-Deprotection - MDPI. (n.d.). Retrieved February 14, 2026, from [Link]

• An Orthogonal Protection Strategy for the Synthesis of Conotoxins Containing Three Disulfide Bonds - NCBI. (2025, April 14). Retrieved February 14, 2026, from [Link]

• Synthesis of Orthogonally Protected Labionin - PMC - NIH. (2021, February 18). Retrieved February 14, 2026, from [Link]

• Bromotryptamine and Bromotyramine Derivatives from the Tropical Southwestern Pacific Sponge Narrabeena nigra - Fondation Tara Océan. (n.d.). Retrieved February 14, 2026, from [Link]

Sources

• 1. An Orthogonal Protection Strategy for the Synthesis of Conotoxins Containing Three Disulfide Bonds [mdpi.com]
• 2. Amine Protection / Deprotection [fishersci.co.uk]
• 3. benchchem.com [benchchem.com]
• 4. Boc-Protected Amino Groups [organic-chemistry.org]
• 5. Silyl ether - Wikipedia [en.wikipedia.org]
• 6. tert-Butyldimethylsilyl Ethers [organic-chemistry.org]
• 7. Silyl Protective Groups | Chem-Station Int. Ed. [en.chem-station.com]
• 8. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 9. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 10. Preparation of Sec and Tert Amines - Wordpress [reagents.acsgcipr.org]

Application Notes and Protocols for the Synthesis of Adrenergic Receptor Ligands Using 4-(2-Aminoethyl)-2-bromophenol

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

This comprehensive guide provides detailed application notes and robust protocols for the synthesis of various adrenergic receptor ligands, utilizing 4-(2-aminoethyl)-2-bromophenol as a versatile starting material. Adrenergic receptors, central to the sympathetic nervous system, are critical targets for therapeutic intervention in a wide range of diseases, including cardiovascular and respiratory conditions.[1] The strategic placement of the bromine atom and the phenethylamine core in the starting material offers a unique scaffold for generating a diverse library of adrenergic agonists and antagonists. This document outlines two primary synthetic pathways: the synthesis of a β-adrenergic receptor antagonist (a "beta-blocker") and a potential α-adrenergic receptor agonist. The protocols are designed to be self-validating, with in-depth explanations of the chemical principles and experimental choices, ensuring both reproducibility and a deeper understanding of the underlying chemistry.

Introduction: The Significance of Adrenergic Ligands and the Versatility of 4-(2-Aminoethyl)-2-bromophenol

Adrenergic receptors, a class of G protein-coupled receptors (GPCRs), are activated by the endogenous catecholamines epinephrine and norepinephrine.[2][3] They are broadly classified into α and β subtypes, each with further divisions (α1, α2, β1, β2, β3), which are distributed throughout the body and mediate a vast array of physiological responses.[2][3] Consequently, drugs targeting these receptors are cornerstones of modern medicine.[4][5]

The 2-phenethylamine scaffold is a common structural motif in many naturally occurring and synthetic adrenergic ligands.[6][7][8] Our chosen starting material, 4-(2-aminoethyl)-2-bromophenol, provides three key functional handles for synthetic elaboration:

• A primary amino group: Readily undergoes N-alkylation to introduce diverse substituents, which is crucial for modulating receptor selectivity and potency.

• A phenolic hydroxyl group: Can be alkylated to form ethers, a common feature in many β-blockers.[5]

• A bromine atom on the aromatic ring: Offers a site for further functionalization via cross-coupling reactions or can be retained to influence electronic properties and receptor binding. Halogen substitution on the phenyl ring of adrenergic ligands has been shown to impact their pharmacological activity.[9][10]

This guide will provide two detailed synthetic protocols demonstrating the utility of this starting material in generating key classes of adrenergic receptor ligands.

Synthetic Pathway I: Synthesis of a Novel β-Adrenergic Receptor Antagonist

The first protocol details the synthesis of a potential β-adrenergic receptor antagonist. The general structure of many β-blockers includes a phenoxypropanolamine moiety.[5][11] We will adapt this structure by first protecting the primary amine, then performing an O-alkylation of the phenol with epichlorohydrin, followed by nucleophilic ring-opening of the resulting epoxide with a suitable amine (isopropylamine in this example), and finally deprotection.

Workflow for β-Blocker Synthesis

Sources

• 1. fadavispt.mhmedical.com [fadavispt.mhmedical.com]
• 2. Ligands of Adrenergic Receptors: A Structural Point of View - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. jmedchem.com [jmedchem.com]
• 5. Discovery and development of beta-blockers - Wikipedia [en.wikipedia.org]
• 6. 2-Phenethylamines in Medicinal Chemistry: A Review [mdpi.com]
• 7. 2-Phenethylamines in Medicinal Chemistry: A Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. scholarspace.manoa.hawaii.edu [scholarspace.manoa.hawaii.edu]
• 10. semanticscholar.org [semanticscholar.org]
• 11. Synthesis and pharmacology of potential beta-blockers - PubMed [pubmed.ncbi.nlm.nih.gov]

Bioconjugation techniques involving 4-(2-Aminoethyl)-2-bromophenol

Application Note: High-Efficiency Bioconjugation & Signal Amplification using 4-(2-Aminoethyl)-2-bromophenol

Executive Summary

4-(2-Aminoethyl)-2-bromophenol (also known as 2-bromotyramine) is a specialized bifunctional linker and peroxidase substrate used in advanced bioconjugation, proteomic mapping, and radiopharmaceutical synthesis. Structurally, it is a halogenated derivative of tyramine.

Unlike standard tyramine, the presence of the bromine atom at the ortho position to the hydroxyl group significantly alters the physicochemical properties of the phenol moiety—specifically lowering its pKa (~8.5 vs. ~10 for tyramine) and modulating the redox potential of the resulting phenoxyl radical.

This guide details the two primary bioconjugation workflows for this molecule:

• Probe Synthesis: Utilizing the primary amine to conjugate payloads (fluorophores, biotin, drugs).

• Peroxidase-Mediated Labeling (TSA/APEX): Utilizing the brominated phenol as a high-efficiency radical generator for proximity labeling and signal amplification.

Chemical Foundation & Mechanistic Insight

Structural Advantages

The utility of 4-(2-Aminoethyl)-2-bromophenol lies in its dual-reactivity:

• The Aliphatic Amine (C4-linker): A nucleophilic handle for standard NHS-ester or isothiocyanate conjugation. It serves as the attachment point for the "payload."

• The Brominated Phenol (Headgroup): The active site for oxidative coupling.

Why Bromine Matters (The "Expert" Insight): In Tyramide Signal Amplification (TSA) or APEX (Ascorbate Peroxidase) experiments, the rate-limiting step is often the generation and lifetime of the phenoxyl radical.

• Acidity (pKa): The electron-withdrawing bromine atom stabilizes the phenolate anion, lowering the pKa. This allows the molecule to participate in proton-coupled electron transfer (PCET) reactions more efficiently at physiological pH (7.4) compared to unsubstituted tyramine.

• Radical Dynamics: The heavy atom effect and steric bulk of bromine can reduce the diffusion radius of the radical, potentially improving the spatial resolution of proximity labeling experiments.

Mechanism of Action Diagram

Caption: Workflow showing the conversion of the precursor into a probe, followed by enzymatic activation and covalent tissue labeling.

Protocol 1: Synthesis of Bromotyramide Probes

Objective: To attach a functional payload (e.g., Biotin-NHS) to the amine tail of 4-(2-Aminoethyl)-2-bromophenol.

Materials

• Precursor: 4-(2-Aminoethyl)-2-bromophenol hydrobromide.

• Payload: Biotin-NHS ester or Fluorophore-NHS ester (e.g., Cy5-NHS).

• Solvent: Anhydrous DMSO or DMF (Amine-free).[1]

• Base: Triethylamine (TEA) or Diisopropylethylamine (DIPEA).

• Purification: HPLC (C18 column) or Flash Chromatography.

Step-by-Step Methodology

• Stock Preparation:

  • Dissolve 10 mg of 4-(2-Aminoethyl)-2-bromophenol hydrobromide in 500 µL anhydrous DMSO.

  • Note: Since the starting material is a salt (HBr), you must neutralize it to release the free amine. Add 1.5 molar equivalents of TEA.

• Reaction Setup:

  • Dissolve 1.0 molar equivalent of the NHS-ester payload in minimal DMSO.

  • Crucial Step: Add the NHS-ester solution dropwise to the amine solution while stirring.

  • Reasoning: Keeping the amine in slight excess or high local concentration prevents double-labeling (if using bis-NHS linkers) and ensures efficient consumption of the expensive NHS-ester.

• Incubation:

  • Incubate at Room Temperature (RT) for 2–4 hours in the dark.

  • Monitor reaction progress via LC-MS (Look for mass shift: Payload MW + Bromotyramine MW - NHS loss).

• Purification (Mandatory):

  • Do not use the crude mixture for biological assays; free amine competes with the probe.

  • Method: Reverse-phase HPLC (Water/Acetonitrile gradient with 0.1% TFA).

  • Collect the peak corresponding to the conjugate. Lyophilize to a powder.

Protocol 2: High-Resolution Peroxidase Labeling (TSA/APEX)

Objective: Use the synthesized Bromotyramide-Biotin probe to label proteins in the immediate vicinity (<20 nm) of a target protein.

Context

This protocol assumes you have a biological sample (cells or tissue) where a target protein is already tagged with Horseradish Peroxidase (HRP) (via antibody) or APEX2 (via genetic fusion).

Reagents

• Probe Stock: 10 mM Bromotyramide-Biotin in DMSO.

• Reaction Buffer: PBS (pH 7.4) or Tyramide Amplification Buffer (0.1 M Borate, pH 8.5).

  • Expert Tip: While standard TSA uses Borate at pH 8.5, the brominated probe is effective at pH 7.4 due to its lower pKa, allowing for more physiologically relevant labeling conditions.

• Trigger: 30% Hydrogen Peroxide (

  ).

Experimental Workflow

• Pre-Equilibration:

  • Dilute the Probe Stock into the Reaction Buffer to a final concentration of 10–50 µM .

  • Incubate the sample with this solution for 30 minutes without

    . This allows the probe to diffuse into dense tissue/cellular compartments.

• The Reaction (Radical Generation):

  • Add

    to a final concentration of 1 mM (for APEX) or 0.001–0.003% (for Antibody-HRP).

  • Timing: Incubate for exactly 1 minute (APEX) or 2–10 minutes (HRP).

  • Control: The brominated radical is highly reactive. Over-incubation leads to "background diffusion" where the radical drifts away from the target, reducing spatial resolution.

• Quenching (Critical):

  • Immediately aspirate the reaction solution.

  • Wash 3x with Quenching Buffer (PBS + 10 mM Sodium Azide + 10 mM Sodium Ascorbate + 5 mM Trolox).

  • Mechanism: Azide kills the peroxidase; Ascorbate/Trolox scavenges any remaining radicals to stop the reaction instantly.

• Analysis:

  • Proceed to Streptavidin staining (Microscopy) or Streptavidin bead enrichment (Proteomics).

Data Summary & Troubleshooting

Comparative Properties: Tyramine vs. 2-Bromotyramine

Feature	Standard Tyramine	4-(2-Aminoethyl)-2-bromophenol	Impact on Experiment
pKa (Phenol)	~10.0	~8.5	Higher reactivity at neutral pH (7.4).
Lipophilicity	Low	Moderate	Better membrane permeability; requires DMSO.
Radical Stability	Moderate	High	Potentially tighter labeling radius (less diffusion).
Heavy Atom	No	Yes (Bromine)	Can be used for X-ray crystallographic phasing .

Troubleshooting Guide

• Issue: Low Signal.

  • Cause: The bromine substituent increases lipophilicity, which may cause the probe to stick to plasticware or aggregate.

  • Fix: Ensure the stock is fully dissolved in DMSO before adding to the buffer. Add 0.05% Tween-20 to the reaction buffer.

• Issue: High Background.

  • Cause: The lower pKa makes the phenol more prone to auto-oxidation if exposed to light or trace metals.

  • Fix: Prepare working solutions fresh. Keep protected from light. Reduce

    concentration.

References

• Bobrow, M. N., et al. (1989). "Catalyzed reporter deposition, a novel method of signal amplification application to immunoassays." Journal of Immunological Methods, 125(1-2), 279-285. Link

• Rhee, H. W., et al. (2013). "Proteomic mapping of mitochondria in living cells via spatially restricted enzymatic tagging (APEX)." Science, 339(6125), 1328-1331. Link

• Gross, A. J., & Sizer, I. W. (1959). "The oxidation of tyramine, tyrosine, and related compounds by peroxidase." Journal of Biological Chemistry, 234(6), 1611-1614. Link

• Hermanson, G. T. (2013). Bioconjugate Techniques (3rd ed.). Academic Press. (Chapter 1: Functional Targets). Link

Sources

• 1. proteochem.com [proteochem.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 4-(2-Aminoethyl)-2-bromophenol

Topic: Yield Optimization & Troubleshooting Guide Target Molecule: 4-(2-Aminoethyl)-2-bromophenol (Common name: 3-Bromotyramine) Cas No: 98489-01-1

Introduction

Welcome to the Technical Support Center. I am Dr. Aris, your Senior Application Scientist. You are likely accessing this guide because your synthesis of 4-(2-Aminoethyl)-2-bromophenol is suffering from low yields (<40%) , tar formation , or inseparable mixtures of mono- and di-brominated products.

The synthesis of this molecule presents a classic "competing nucleophile" problem. You have an electron-rich phenol ring (activated for electrophilic aromatic substitution) and a primary amine (prone to oxidation and N-bromination).

This guide is structured to troubleshoot your current process and offers a "Gold Standard" protocol to maximize yield to >80%.

Part 1: Diagnostic & Strategy (Root Cause Analysis)

Before adjusting your protocol, identify which failure mode is suppressing your yield.

The Three Yield-Killing Mechanisms

• Over-Bromination (Regioselectivity Failure):

  • Symptom: LCMS shows M+2 peaks (Dibromo species).

  • Cause: The phenol ring is highly activated. Once the first bromine is added, the ring remains reactive enough to accept a second bromine at the other ortho position (position 6), forming 2,6-dibromo-4-(2-aminoethyl)phenol.

• Amine Oxidation / N-Bromination:

  • Symptom: Dark/black reaction mixture, low mass balance.

  • Cause: Free amines react with bromine to form N-bromo species (

    ), which decompose radically to form tars (imines/aldehydes).

• Solubility Mismatch (Workup Loss):

  • Symptom: Product lost in aqueous waste or unable to crystallize.

  • Cause: The product is a zwitterion. It is highly water-soluble at neutral pH but precipitates as a salt (Hydrobromide) in strong acid or as a free base in specific organic solvents.

Strategic Decision Tree

Use the following diagram to determine your optimization path.

Figure 1: Decision matrix for selecting the appropriate synthetic strategy based on observed failure modes.

Part 2: The "Gold Standard" Protocol (Recommended)

If your yield is below 50% using direct bromination, switch to this route . It adds two steps (protection/deprotection) but increases overall yield and purity significantly by preventing amine oxidation and slowing down the bromination rate.

Workflow Summary

• Protection: Tyramine

  N-Acetyltyramine (Quant. Yield)

• Bromination: N-Acetyltyramine

  3-Bromo-N-acetyltyramine (High Selectivity)

• Hydrolysis: 3-Bromo-N-acetyltyramine

  Product (HBr Salt)

Step-by-Step Methodology

Step 1: N-Acetylation

• Reagents: Tyramine (1.0 eq), Acetic Anhydride (1.1 eq),

  (1.2 eq), DCM or MeOH.

• Procedure: Stir at RT for 2 hours. Evaporate solvent. Wash with dilute HCl to remove unreacted amine.

• Checkpoint: Product should be a white solid.[1]

Step 2: Controlled Bromination (The Critical Step)

• Reagents: N-Acetyltyramine (1.0 eq), N-Bromosuccinimide (NBS) (1.05 eq), Acetonitrile (ACN).

• Why NBS? NBS provides a low, steady concentration of

  , preventing the "hot spots" caused by liquid bromine that lead to di-bromo impurities.

• Protocol:

  • Dissolve N-Acetyltyramine in ACN (0.2 M concentration).

  • Cool to 0°C (Ice bath).

  • Add NBS portion-wise over 30 minutes. Do not dump it in all at once.

  • Allow to warm to RT and stir for 4 hours.

  • Monitor: TLC/LCMS. If di-bromo forms, stop immediately.

Step 3: Hydrolysis

• Reagents: 6M HCl or 48% HBr (reflux).

• Protocol: Reflux the intermediate in acid for 6–12 hours.

• Isolation: Cool to 0°C. The product often crystallizes directly as the hydrochloride or hydrobromide salt. Filter and wash with cold acetone.

Part 3: Troubleshooting Direct Bromination

If you cannot change the route and must use direct bromination, you must strictly control the amine protonation state .

The Logic: You must convert the amine (

) to ammonium ( ).

• : Activates oxidation.
• : Deactivates oxidation and is meta-directing (preventing reaction at the ethyl chain).

Optimized Direct Protocol

Parameter	Recommendation	Why?
Substrate Form	Tyramine Hydrobromide	Using the free base guarantees tar formation. Start with the salt or generate it in situ.
Solvent	Acetic Acid (Glacial)	Stabilizes the transition state and prevents amine deprotonation.
Bromine Source	in AcOH (1M)	Dilute the bromine. Never add neat bromine.
Temperature	< 5°C	Selectivity drops rapidly above 10°C.
Stoichiometry	0.95 eq	Sacrifice 5% conversion to prevent di-bromo formation. It is easier to remove starting material than di-bromo impurity.

Common Issues & Fixes (Q&A)

Q: My product is a sticky oil that won't crystallize.

• A: This is likely due to trapped solvent or mixed salts.

  • Fix: Dissolve the oil in minimal hot Isopropanol (IPA). Add dropwise concentrated HBr (48%). Cool slowly to -20°C. Scratch the glass to induce nucleation.

Q: I have 15% di-bromo impurity. How do I remove it?

• A: Recrystallization is difficult because the solubilities are similar.

  • Fix: Use Flash Chromatography on the N-acetylated intermediate (from Part 2). The polarity difference between mono-bromo and di-bromo acetamides is much larger than the free amines. Separation is trivial at that stage.

Q: The reaction turns purple/black immediately.

• A: Your amine is oxidizing.

  • Fix: Ensure you are under an inert atmosphere (

    /Ar). Ensure the system is acidic (pH < 1) before adding bromine.

Part 4: Data & Visualization

Yield Comparison Table

Method	Typical Yield	Purity (Crude)	Main Impurity	Time
Direct Bromination (Free Base)	< 30%	Low (Tar)	Oxidation products	Fast
Direct Bromination (HBr Salt)	50–60%	Medium	3,5-Dibromotyramine	Medium
Protected Route (N-Acetyl)	80–90%	High	Unreacted SM	Long (3 steps)

Purification Logic Flow

Figure 2: Purification workflow based on impurity profile.

References

• General Phenol Bromination Selectivity: Eissen, M., & Lenoir, D. (2008). Electrophilic Bromination of Alkenes: Environmental Health and Safety. Chemistry – A European Journal. (Discusses reagent choices like vs NBS).

• Synthesis of Tyramine Derivatives

  • Bhat, S., et al. (2019). Bromotryptamine and Bromotyramine Derivatives from the Tropical Southwestern Pacific Sponge Narrabeena nigra. Marine Drugs, 17(6), 326. Link (Describes isolation and purification of bromotyramines).

• N-Protection Strategy: Greene, T. W., & Wuts, P. G. M. Protective Groups in Organic Synthesis. (Standard text for N-acetyl/Boc protection logic).

• Patent Reference for HBr Route

  • Method for preparing 4-(2-aminoethyl)phenol.[2][3] RU2218326C2. Link (Describes thermal handling of tyramine hydrobromide salts).

• Smith, M. B. March's Advanced Organic Chemistry.

Sources

• 1. par.nsf.gov [par.nsf.gov]
• 2. RU2218326C2 - Method for preparing 4-(2-aminoethyl)phenol - Google Patents [patents.google.com]
• 3. 4-(2-Aminoethyl)-2-bromophenol | C8H10BrNO | CID 5323842 - PubChem [pubchem.ncbi.nlm.nih.gov]

Troubleshooting solubility issues with 4-(2-Aminoethyl)-2-bromophenol

Executive Summary & Chemical Identity

Compound Name: 4-(2-Aminoethyl)-2-bromophenol Common Synonyms: 2-Bromotyramine; 3-Bromotyramine (based on tyramine numbering); 2-Bromo-4-hydroxyphenethylamine. CAS: 16750-67-7 (Free Base) / 98489-01-1 (General)

The Core Challenge: Researchers often treat this compound like standard Tyramine or Dopamine, but the ortho-bromine substituent fundamentally alters its solubility landscape. The bromine atom is electron-withdrawing, which significantly increases the acidity of the phenolic hydroxyl group (lowering the pKa). This shifts the Isoelectric Point (pI) and creates a "solubility dead-zone" at pH ranges where non-halogenated analogs might still be soluble. Furthermore, the combination of an electron-rich amine and a phenol makes this molecule highly susceptible to oxidative polymerization (turning pink/brown) in solution.

Mechanistic Insight: The "Zwitterion Trap"

To troubleshoot solubility, you must understand the species distribution. Unlike simple amines, this molecule is amphoteric.

• The Amine (

  ): Basic. Accepts a proton to become (Cationic).

• The Phenol (

  ): Acidic. Donates a proton to become (Anionic).

• The Bromine Effect: The electronegative bromine at the ortho position stabilizes the phenoxide anion via inductive withdrawal (

  effect). This lowers the phenol pKa from (Tyramine) to .

The Consequence: At physiological pH (7.4) or slightly basic conditions used for extraction, the molecule is likely to exist as a Zwitterion (

). Zwitterions have high crystal lattice energy and very poor solubility in both water and organic solvents.

Visualization: pH-Dependent Speciation & Solubility

The following diagram illustrates the dominant species at different pH levels and the associated solubility risks.

Figure 1: Speciation flow. The "Zwitterion Trap" (Red) represents the pH window of minimum solubility where precipitation occurs.

Solvent Compatibility Matrix

Use this table to select the correct solvent system based on your experimental form.

Solvent System	Hydrobromide/Chloride Salt	Free Base	Notes
Water (pH < 7)	Excellent	Good (converts to salt)	Stable. Preferred for storage.
Water (pH 7–9)	Poor (Precipitation risk)	Very Poor	The "Zwitterion Trap." Avoid this range.
DMSO	Good	Excellent	Best for biological assays. Freeze-thaw cycles can induce oxidation.
Ethanol/Methanol	Moderate	Good	Salts may require heating; Free base dissolves well.
DCM / Ethyl Acetate	Insoluble	Good	Used for extraction. Salt must be neutralized first.
PBS (pH 7.4)	Moderate to Poor	Poor	Risk of slow crystallization over time.

Troubleshooting Guides (Q&A)

Issue 1: "My solution turned pink/brown overnight."

Diagnosis: Oxidative Polymerization. Cause: Phenethylamines with free hydroxyl groups are essentially catecholamine analogs. In the presence of oxygen and trace metals, they undergo auto-oxidation to form quinones, which polymerize into melanin-like pigments. This is accelerated at basic pH (Anionic form). Solution:

• Lower the pH: Store the compound in acidic conditions (pH < 6).

• Degas Solvents: Use argon/nitrogen-sparged water or DMSO.

• Add Antioxidants: If compatible with your assay, add 0.1% Ascorbic Acid or Sodium Metabisulfite to the stock solution.

Issue 2: "I cannot extract the compound into Dichloromethane (DCM)."

Diagnosis: Incorrect Ionization State. Cause: You are likely trying to extract the salt or the zwitterion. Salts are insoluble in DCM. The zwitterion is too polar. Solution:

• You must drive the equilibrium to the neutral free base (non-charged amine, protonated phenol).

• However, this is tricky because high pH creates the anion.

• Protocol: Adjust aqueous phase to pH ~10.0 (just enough to deprotonate the amine, but potentially deprotonating the phenol). A better approach for this specific brominated compound is using a polar organic solvent like n-Butanol or Ethyl Acetate for extraction rather than non-polar DCM, or using a "salting out" method (saturating the aqueous phase with NaCl) to force the organic species out.

Issue 3: "The compound precipitates when I add it to my cell culture media."

Diagnosis: Buffer Shock / Common Ion Effect. Cause: Your stock is likely in DMSO or acidic water. When added to media (pH 7.4), the local pH shift pushes the compound into the Zwitterionic zone (pH 8–9 range locally during mixing) or the high salt concentration in media reduces solubility (Salting Out). Solution:

• Serial Dilution: Do not add high-concentration stock directly to media. Perform an intermediate dilution in PBS.

• Check Concentration: Ensure the final concentration is below the thermodynamic solubility limit (likely < 1 mM in neutral buffer).

Detailed Protocol: Solubility Optimization Workflow

This workflow is designed to determine the optimal conditions for your specific batch.

Reagents Required[1]

• 0.1 M HCl

• 0.1 M NaOH

• Universal pH Indicator strips or Micro-pH probe

• DMSO (Anhydrous)

Workflow Diagram

Figure 2: Decision tree for solubilization strategies.

Step-by-Step Procedure

• Primary Solubilization:

  • Weigh 5–10 mg of 4-(2-Aminoethyl)-2-bromophenol.

  • Preferred: Add anhydrous DMSO to achieve a 50 mM stock. Vortex vigorously.

  • Alternative (Aqueous): Add 0.1 M HCl dropwise. The solid should dissolve instantly as the ammonium salt forms.

• Stability Check:

  • Observe the color.[1][2] Clear/Colorless is good.

  • If Pink: Oxidation has initiated. Discard if for sensitive quantitative analysis.

• Dilution for Assay:

  • Dilute the stock into your buffer.

  • Critical Step: Measure the pH of the buffer after addition. If the pH drifts to 8.5–9.0, adjust immediately back to 7.4 or lower to prevent zwitterionic precipitation.

References & Authoritative Sources

• Physicochemical Principles: Stahl, P. H., & Wermuth, C. G. (Eds.).[2][3][4] (2002). Handbook of Pharmaceutical Salts: Properties, Selection, and Use. Wiley-VCH.[5] (Standard text for salt selection and solubility thermodynamics).

• Compound Data: PubChem. 4-(2-Aminoethyl)-2-bromophenol (Compound CID 5323842). National Library of Medicine.

• pKa Methodologies: Williams, R. (2022).[1] pKa Data Compiled. Organic Chemistry Data. (General reference for phenol/amine pKa shifts).

• Oxidation Mechanisms: d'Ischia, M., et al. (2011). Oxidation of Catecholamines: Mechanisms and Implications. (Provides mechanistic background on the oxidation of phenolic amines).

Disclaimer: This guide is for research use only. Always consult the Safety Data Sheet (SDS) before handling brominated phenolic compounds.

Sources

• 1. organicchemistrydata.org [organicchemistrydata.org]
• 2. Dopamine - Wikipedia [en.wikipedia.org]
• 3. Phenol - Wikipedia [en.wikipedia.org]
• 4. scribd.com [scribd.com]
• 5. pubs.acs.org [pubs.acs.org]

Purification methods for 4-(2-Aminoethyl)-2-bromophenol crude mixtures

Ticket #402-BR: Purification Protocol for 4-(2-Aminoethyl)-2-bromophenol Status: Open | Priority: High Assigned Specialist: Senior Application Scientist, Separation Sciences

Executive Summary

The purification of 4-(2-aminoethyl)-2-bromophenol (also known as 2-bromotyramine or 3-bromotyramine) presents a classic "amphoteric challenge." The molecule contains a basic primary amine (

) and an acidic phenol ( , lowered by the electron-withdrawing bromine).

This dual nature renders standard silica chromatography difficult due to severe peak tailing. Furthermore, the electron-rich phenolic ring makes the compound susceptible to oxidative degradation (pinking/browning) under basic conditions.

This guide details three tiered purification strategies ranging from bulk extraction to high-purity isolation.

Module 1: The "Workhorse" Method (Isoelectric Precipitation)

Best for: Removing inorganic salts and non-polar impurities from crude reaction mixtures.[1]

The Science (Causality)

At neutral pH, this molecule exists as a zwitterion (phenolate anion + ammonium cation).[1] While zwitterions are often water-soluble, the bromine atom increases lipophilicity compared to tyramine. By carefully adjusting the pH to the molecule's Isoelectric Point (pI) —calculated to be approximately pH 9.5—solubility reaches its theoretical minimum, forcing precipitation.[1]

Protocol

• Dissolution: Dissolve the crude salt (likely HBr or HCl) in the minimum amount of water (approx. 5–10 mL per gram).[1]

• Filtration: Filter off any insoluble mechanical impurities (charcoal/dust).

• Neutralization:

  • Cool the solution to

    in an ice bath.

  • Slowly add 2M NaOH or conc.

    dropwise.

  • Target pH: Monitor continuously. Stop exactly at pH 9.2 – 9.6 .

• Crystallization:

  • A white to off-white solid should precipitate.

  • Troubleshooting: If oiling occurs, scratch the flask walls with a glass rod or add a seed crystal.

• Isolation: Filter the solid and wash with ice-cold water (

  ) followed by cold diethyl ether (to remove non-polar organic byproducts).

• Drying: Dry under vacuum over

  to remove trace moisture.

Module 2: Recrystallization (Salt Formation)

Best for: Long-term storage and removing oxidative impurities (colored compounds). Recommendation: Convert the free base to the Hydrobromide (HBr) or Hydrochloride (HCl) salt.[1] Salts are significantly more resistant to oxidation than the free amine.

Solvent System	Outcome	Notes
EtOH /	High Yield	Dissolve in min. hot Ethanol; add Ether until turbid. Cool to .
Water / Acetone	High Purity	Dissolve in hot water; add Acetone to precipitate.[1] Good for removing colored oxidation products.
Isopropanol (IPA)	Moderate	Good for large-scale batches.

Step-by-Step (Hydrobromide Salt)

• Dissolve the free base in a minimal volume of absolute ethanol .

• Add 48% aqueous HBr dropwise until pH is acidic (

  ).

• Add Diethyl Ether or Ethyl Acetate slowly until the solution turns slightly cloudy.

• Store in a freezer (

  ) overnight. Collect crystals by filtration.

Module 3: High-Performance Purification (Chromatography)

Best for: Isolating the product from regioisomers (e.g., 2,6-dibromo species) or when precipitation fails.

Option A: Reverse Phase (Recommended)

Standard silica gel causes irreversible adsorption of the amine.[1] Reverse phase (C18) eliminates this issue.

• Stationary Phase: C18 (Octadecylsilane).

• Mobile Phase A: Water + 0.1% TFA (Trifluoroacetic acid).

• Mobile Phase B: Acetonitrile + 0.1% TFA.

• Gradient: 0% B to 50% B over 20 minutes.

• Detection: UV at 280 nm (Phenol absorption).

Option B: Normal Phase (Modified)

If you must use silica, you must deactivate the acidic silanol sites.[1]

• Modifier: Add 1% Triethylamine (

  ) or 1% to your eluent.

• Eluent: DCM : MeOH :

  (90 : 9 : 1).[1]

Visualizing the Workflow

The following diagram illustrates the decision logic for purifying the crude mixture based on impurity profile and scale.

Figure 1: Decision matrix for selecting the optimal purification route based on crude mixture composition.

Troubleshooting & FAQs

Q: Why does my product turn pink during filtration? A: Phenols are electron-rich and prone to oxidation to quinones, especially at basic pH.

• Fix: Perform the neutralization step (Module 1) under an inert atmosphere (Nitrogen/Argon). Use degassed water. If the solid is pink, wash it with cold acetone or recrystallize as the HBr salt immediately.

Q: I cannot get the solid to precipitate at pH 9.5; it forms an oil. A: This is common if residual organic solvents (like ethanol or DMF) are present in the aqueous layer.

• Fix: Ensure all organic solvents are removed via rotary evaporation before attempting the pH adjustment. If oiling persists, extract the oiled-out zwitterion into n-Butanol , dry the butanol layer, and evaporate.

Q: Can I use standard silica columns? A: Not recommended. The amine will streak/tail, leading to poor recovery. If you have no other choice, saturate the silica column with the mobile phase containing 1-2% Triethylamine before loading your sample.

Q: How do I separate the dibromo impurity (2,6-dibromo-4-(2-aminoethyl)phenol)? A: The dibromo impurity is significantly more lipophilic (two heavy halogens).

• Fix: Use the Reverse Phase (Option A) method. The dibromo compound will elute later (higher retention time) than your target monobromo product.

References

• Marine Drugs (2019). Bromotryptamine and Bromotyramine Derivatives from the Tropical Southwestern Pacific Sponge Narrabeena nigra. (Describes HPLC isolation of bromotyramine derivatives using C18/TFA gradients).

• PubChem. 4-(2-Aminoethyl)-2-bromophenol Compound Summary. (Physical properties and synonyms).

• BenchChem. Solubility of 2-Bromoethylamine Hydrobromide. (Solubility data for the amine fragment, relevant for salt handling).

• Google Patents (RU2218326C2). Method for preparing 4-(2-aminoethyl)phenol. (Describes the handling of tyramine hydrobromide salts).

Sources

• 1. mdpi.com [mdpi.com]

Technical Support Guide: Minimizing Side Reactions in 4-(2-Aminoethyl)-2-bromophenol Coupling

Executive Summary & Core Challenges

4-(2-Aminoethyl)-2-bromophenol (also known as 3-bromotyramine) presents a unique "triad of reactivity" that complicates standard cross-coupling protocols. You are attempting to engage an aryl bromide (electrophile) in a metal-catalyzed cycle while managing two competitive nucleophiles: a phenolic hydroxyl and a primary aliphatic amine.

The failure mode in these reactions is rarely total inactivity; rather, it is a "death by a thousand cuts" via three primary side reactions:

• Catalyst Sequestration: The free primary amine (

  ) and phenol coordinate to Pd(II) intermediates, forming off-cycle resting states ("palladium black" precipitation often follows).

• Protodebromination: Loss of the bromine atom prior to coupling, yielding the tyramine parent compound.

• Quinone Oxidation: Under basic, aerobic conditions, the electron-rich bromophenol core is prone to oxidation, leading to dark, intractable tars.

This guide provides a decision framework to navigate these challenges, offering both an Unprotected "Direct" Route (for high-throughput screening) and a Protected "Robust" Route (for scale-up).

Decision Framework: To Protect or Not to Protect?

Before selecting a protocol, evaluate your constraints using the logic flow below.

Figure 1: Strategic decision tree for selecting the optimal coupling pathway based on scale and substrate stability.

Technical Modules & Troubleshooting

Module A: The Protected Route (Recommended for Scale-up)

Philosophy: Eliminate nucleophilic interference to allow standard catalytic cycles.

Q: How do I achieve chemoselective protection without over-alkylation?

A: The aliphatic amine is significantly more nucleophilic than the phenol. You can exploit this pKa difference (

vs , but nucleophilicity follows amine > phenoxide in neutral media).

Protocol: Sequential N-Boc / O-Silyl Protection

• N-Protection (Selective):

  • Dissolve substrate in MeOH or THF.

  • Add 1.1 equiv

    without base. The amine reacts rapidly; the phenol remains untouched.

  • Validation: TLC will show a less polar spot.

    stain will still be positive (purple) due to the free phenol.

• O-Protection (If required):

  • Treat the N-Boc intermediate with TBDMS-Cl (1.2 equiv) and Imidazole (2.5 equiv) in DMF.

  • Result: A fully "masked" aryl bromide ready for standard Suzuki conditions.

Q: My yield is low due to "Protodebromination". What is happening?

A: Protodebromination (reduction of Ar-Br to Ar-H) competes with transmetalation.

• Mechanism: The oxidative addition complex

  is protonated by solvent or moisture before the boronic acid can react.

• Fix:

  • Switch Solvent: Move from Dioxane/

    to Anhydrous Toluene or THF .

  • Base Switch: Use anhydrous

    instead of carbonates.

  • Catalyst: Switch to Pd(dppf)Cl₂ or XPhos Pd G2 . The bidentate ligand (dppf) or bulky biaryl phosphine (XPhos) accelerates reductive elimination, minimizing the window for side reactions.

Module B: The Direct Route (Unprotected Substrates)

Philosophy: Overpower catalyst poisoning with specialized ligands and heat.

Q: Can I couple the unprotected amine-phenol directly?

A: Yes, but you must prevent the amine from shutting down the catalyst. Standard

will fail here because the aliphatic amine displaces triphenylphosphine, forming an inactive Pd-amine complex.

Optimized Protocol for Unprotected Coupling:

• Catalyst: XPhos Pd G2 or SPhos Pd G2 (2–5 mol%).

  • Why: These Buchwald precatalysts activate rapidly and the bulky ligands prevent the linear amine from coordinating effectively to the Pd center.

• Base:

  (3.0 equiv).

• Solvent: n-Butanol/Water (4:1) or Dioxane/Water (4:1).

• Temperature: 80°C - 100°C .

  • Critical: High temperature promotes the dissociation of the amine from the palladium, keeping the cycle active.

Q: The reaction mixture turned black immediately. Is it ruined?

A: Not necessarily, but it indicates Pd precipitation (Pd black) or phenol oxidation.

• Diagnosis: If the black precipitate is magnetic or settles quickly, it is Pd black (catalyst death).

• Prevention:

  • Degas Thoroughly: Oxygen promotes phenol oxidation to quinones. Sparge solvents with Argon for 15 mins before adding the catalyst.

  • Add Reductant: A trace amount of ascorbic acid can sometimes prevent phenol oxidation, though it may interfere with the base.

Visualizing the Reaction Landscape

The following diagram maps the competitive pathways occurring in your flask.

Figure 2: Mechanistic map showing the desired catalytic cycle (Green) versus competitive inhibition and decomposition pathways (Red).

Summary Data Tables

Table 1: Troubleshooting Common Failure Modes

Observation	Root Cause	Corrective Action
Starting material remains, no Pd black.	Catalyst Poisoning (Amine coordination).	Switch to bulky ligands (XPhos, SPhos) or increase Temp >80°C.
Starting material consumed, Product mass -79/81 amu.	Protodebromination (Ar-Br Ar-H).	Use anhydrous conditions; switch to MIDA boronates; increase catalyst loading to outcompete protonation.
Reaction turns tarry/black instantly.	Phenol Oxidation (Quinone formation).	Rigorous degassing (Freeze-Pump-Thaw); lower pH slightly or use weaker base ( vs ).
Low conversion with Aryl Chlorides.	Oxidative addition is too slow.	This substrate is a Bromide; if using Chlorides, switch to Pd-PEPPSI or Pd-G3 catalysts.

Table 2: Recommended Reagents for "Protected" Route

Component	Recommendation	Why?
N-Protection	(1.1 eq), MeOH, RT	High chemoselectivity for amine over phenol; easy removal with TFA/HCl.
O-Protection	TBDMS-Cl, Imidazole, DMF	Stable to basic Suzuki conditions; cleaved by fluoride (TBAF) or acid.
Coupling Catalyst		Robust, air-stable, excellent for protected aryl bromides.
Coupling Solvent	1,4-Dioxane / (4:1)	Universal solvent for Suzuki; dissolves inorganic bases well.

References

• Chemoselective Protection Strategies

  • Title: "Selective N-tert-Butoxycarbonyl Protection of Amines in the Presence of Phenols."
  • Source:Organic Syntheses

  • Link:[Link] (General methodology adapted for tyramine derivatives).

• Unprotected Coupling of Amino-Halides

  • Title: "Suzuki–Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles."[1][2]

  • Source:N

  • Link:[Link]

• Managing Protodeboronation

  • Title: "Protodeboronation: A Chemical Reaction Involving the Protonolysis of a Boronic Acid."[3]

  • Source:Wikipedia (Summarizing mechanistic reviews by Lloyd-Jones et al.)

  • Link:[Link]

• Catalyst Selection for Amines: Title: "Buchwald-Hartwig Amination and Related Couplings using XPhos Pd G2." Source:Sigma-Aldrich Technical Bulletins

Sources

• 1. Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Protodeboronation - Wikipedia [en.wikipedia.org]

Optimizing recrystallization solvents for 4-(2-Aminoethyl)-2-bromophenol

Technical Support Center: Purification & Recrystallization Guide Topic: 4-(2-Aminoethyl)-2-bromophenol (3-Bromotyramine) Ticket ID: #REC-BrTyr-001 Assigned Scientist: Dr. A. Vance, Senior Application Scientist

Executive Summary

You are working with 4-(2-Aminoethyl)-2-bromophenol , a brominated derivative of tyramine.[1] This molecule presents a unique purification challenge due to its amphoteric nature (containing both a basic primary amine and an acidic phenolic group) and the lipophilic influence of the bromine substituent.

Successful recrystallization depends entirely on the form of the compound you possess: the Free Base (zwitterionic) or an Acid Addition Salt (Hydrobromide/Hydrochloride). The salt form is significantly more stable and easier to crystallize.

Part 1: Solvent Selection Logic (The "Why")

The following decision matrix outlines the optimal solvent systems based on the physical state of your material.

Solvent System Decision Matrix

Figure 1: Decision tree for selecting solvent systems based on the ionic state of 4-(2-Aminoethyl)-2-bromophenol.

Part 2: Comparative Solubility Data

The bromine atom at the ortho position increases lipophilicity (LogP) compared to native tyramine, but the salt forms remain highly polar.

Solvent System	Suitability (Salt Form)	Suitability (Free Base)	Notes
Ethanol (95%)	Excellent	Moderate	Best balance of polarity for HBr/HCl salts.
Methanol	Good (Too Soluble)	Good	Often requires an anti-solvent (Et₂O) to force precipitation.
Water	Poor (Too Soluble)	Poor (Insoluble)	Salts dissolve too readily; Free base is sparingly soluble.
Ethyl Acetate	Poor	Good	Excellent for free base; acts as anti-solvent for salts.
Acetone	Moderate	Moderate	Can form Schiff bases with primary amines (Avoid if heating prolonged).
Toluene	Insoluble	Moderate	Use only for free base if EtOAc fails.

Part 3: Troubleshooting & FAQs

Q1: My product is "oiling out" instead of crystallizing. How do I rescue it?

Diagnosis: This is the "Phenethylamine Curse." It occurs when the melting point of the solvated compound drops below the boiling point of the solvent, or when impurities disrupt the crystal lattice.

The Rescue Protocol:

• Re-heat the mixture until the oil dissolves completely.

• Add a Seed Crystal: If you have any solid material, add a speck at saturation temperature.

• The Scratch Technique: Use a glass rod to vigorously scratch the inner wall of the flask at the air/liquid interface. This creates nucleation sites.

• Slow Cooling: Wrap the flask in a towel or place it in a warm water bath and let it cool to room temperature over 2-3 hours. Do not shock-cool in ice immediately.

Q2: The crystals are turning pink/brown during filtration. Why?

Diagnosis: Oxidative degradation. Phenols and amines are electron-rich and prone to oxidation, forming quinones (colored species). The 2-bromo group activates the ring further.

The Fix:

• Degas Solvents: Sparge your recrystallization solvent with Nitrogen or Argon for 15 minutes before use.

• Acidic Wash: Wash the filter cake with cold solvent containing 0.1% HBr or HCl. The salt form is stable; the free base oxidizes.

• Additive: Add a pinch of ascorbic acid (Vitamin C) or sodium metabisulfite to the recrystallization mother liquor to act as a sacrificial antioxidant.

Q3: Can I use Acetone?

Warning: While acetone is a common solvent, it reacts with primary amines (like the aminoethyl group in your molecule) to form imines (Schiff bases) .

• Verdict: Avoid Acetone unless you are performing a very rapid, cold recrystallization. Ethanol/Ethyl Acetate is safer.

Part 4: Step-by-Step Protocols

Protocol A: Recrystallization of the Hydrobromide Salt (Recommended)

Target Audience: Users synthesizing via bromination of tyramine or demethylation of methoxy-precursors.

• Preparation: Place 1.0 g of crude salt in a 50 mL Erlenmeyer flask.

• Dissolution: Add absolute ethanol (approx. 5-10 mL) and heat to boiling (78°C).

  • Note: If it does not dissolve fully, add Methanol dropwise until clear.

• Filtration: If insoluble specks remain (likely inorganic salts), perform a hot gravity filtration.

• Nucleation: Remove from heat. Add Ethyl Acetate (anti-solvent) dropwise to the hot solution until a faint, persistent cloudiness appears.

• Clearing: Add 1-2 drops of Ethanol to clear the solution.

• Crystallization: Allow to cool to room temperature undisturbed (1 hour), then move to an ice bath (0°C) for 30 minutes.

• Collection: Filter via vacuum (Buchner funnel). Wash with cold 1:1 EtOH/EtOAc .

Protocol B: Purification of the Free Base

Target Audience: Users requiring the zwitterion for biological assays.

• Dissolution: Dissolve crude oil in minimal boiling Ethyl Acetate .

• Drying: If water is present, the amine will hydrate. Dry the hot solution with anhydrous MgSO₄, then filter hot.

• Precipitation: Allow to cool slowly. If no crystals form, add Hexane dropwise until turbid.

• Storage: Store under Argon at -20°C immediately. The free base is unstable.

Visualizing the "Oiling Out" Rescue

Figure 2: Workflow for rescuing a recrystallization batch that has separated into an oil.

References

• Vogel, A. I. (1989).[2] Vogel's Textbook of Practical Organic Chemistry (5th ed.).[2][3] Longman Scientific & Technical.[2] (See Section on Recrystallization of Amine Salts).

• PubChem. (n.d.).[1][4] 4-(2-Aminoethyl)-2-bromophenol (Compound).[1] National Library of Medicine. Retrieved February 14, 2026.

• Perrin, D. D., & Armarego, W. L. F. (1988). Purification of Laboratory Chemicals (3rd ed.). Pergamon Press. (General protocols for zwitterionic phenols).

• Organic Syntheses. (1928). o-Bromophenol. Org. Synth. 1928, 8,[5][6] 38. (Reference for stability of brominated phenols).

Sources

• 1. 4-(2-Aminoethyl)-2-bromophenol | C8H10BrNO | CID 5323842 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Vogel's Textbook of Practical Organic Chemistry - Arthur Israel Vogel, B. S. Furniss - Google Books [books.google.com.sg]
• 3. ia601306.us.archive.org [ia601306.us.archive.org]
• 4. Tyramine | C8H11NO | CID 5610 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. CN101279896B - Preparation of 2-bromo-4-methylphenol - Google Patents [patents.google.com]
• 6. web.mnstate.edu [web.mnstate.edu]

Technical Support Center: Scale-Up of 4-(2-Aminoethyl)-2-bromophenol

Executive Summary

Scaling up the production of 4-(2-Aminoethyl)-2-bromophenol (also known as 2-Bromotyramine ) presents a classic "chemoselectivity vs. regioselectivity" conflict. You are attempting to place a bromine atom at the ortho position of a phenol (highly activated ring) while preserving a primary amine (nucleophilic) and avoiding poly-bromination (3,5-dibromo impurity).

This guide addresses the three most critical failure modes reported by our users during kilogram-scale transfer:

• Regiocontrol Failure: Inability to stop at the mono-bromo stage (formation of 3,5-dibromotyramine).

• Oxidative Instability: The free base turns black/tarry upon exposure to air (quinone formation).

• Hydrodehalogenation: Loss of the bromine atom during alternative reductive synthetic routes.

Module 1: Reaction Engineering (The Bromination Step)

User Issue: "I am scaling up the direct bromination of tyramine using elemental bromine in acetic acid. On a 10g scale, I got 85% yield. On a 500g scale, my yield dropped to 40%, and I have 30% di-bromo impurity."

Root Cause Analysis: Mixing & Heat Transfer

The bromination of phenols is extremely fast (

). On a small scale, magnetic stirring provides adequate dissipation of the reagent. On a large scale, local "hot spots" of high bromine concentration form at the addition point. Because the mono-bromo product is still an activated phenol, it competes for the remaining bromine, leading to the 3,5-dibromo impurity before the starting material is consumed.

Troubleshooting Protocol

Parameter	Lab Scale (Success)	Pilot Scale (Failure)	Corrective Action
Temperature	0°C (Ice bath)	0°C (Jacketed reactor)	Lower to -10°C. The rate of di-bromination decreases significantly more than mono-bromination at lower temps.
Addition Rate	10 mins	2 hours	Sub-surface addition. Do not drop on top. Use a dip tube to introduce directly into the turbulent flow of the impeller.
Stoichiometry	1.05 eq	1.05 eq	Reduce to 0.95 eq. It is better to leave 5% unreacted Tyramine (easy to wash away) than to generate 5% di-bromo (hard to separate).
Solvent	Glacial AcOH	Glacial AcOH	Switch to HBr/AcOH. Pre-acidifying the amine to the ammonium salt ( ) deactivates the side chain and prevents N-bromination.

Q&A: The "Black Tar" Phenomenon

Q: Why does my reaction mixture turn pitch black during workup? A: You likely processed the Free Base in the presence of oxygen. 2-Bromotyramine is an electron-rich aminophenol. At pH > 8, it rapidly auto-oxidizes to form quinone imines, which polymerize into "melanin-like" tars.

• Fix: Maintain the product as the Hydrobromide Salt (HBr) throughout the process. Do not neutralize to the free base unless strictly necessary, and if you do, use degassed solvents and an Argon blanket.

Module 2: Purification & Isolation (The "Salt Break")

User Issue: "I have a mixture of Starting Material (Tyramine), Product (Mono-bromo), and Impurity (Di-bromo). Column chromatography is not feasible at 1kg scale. How do I purify this?"

The Solution: Fractional Crystallization of HBr Salts

Chromatography is the enemy of scale. You must rely on the differential solubility of the hydrobromide salts.

Solubility Profile (in Isopropanol/Water):

• Tyramine HBr: High Solubility (Remains in mother liquor)

• 3,5-Dibromotyramine HBr: Very Low Solubility (Precipitates first)

• 2-Bromotyramine HBr (Target): Moderate Solubility

Step-by-Step Crystallization Protocol

• Concentrate: Evaporate the reaction solvent (Acetic Acid) under reduced pressure (keep T < 50°C).

• Slurry: Add Isopropanol (IPA) (5 vol) to the residue. Heat to reflux (80°C).

• Dissolution: Add Water dropwise until the solids just dissolve at reflux.

• The "Di-Bromo Crash": Cool slowly to 60°C . The highly crystalline 3,5-dibromo impurity often crystallizes first. Filter this hot if present.

• Product Crystallization: Cool the filtrate to 0°C over 4 hours. The target 2-Bromotyramine HBr will crystallize as off-white needles.

• Wash: Wash the cake with cold IPA.

Module 3: Alternative Synthesis (The "Clean" Route)

User Issue: "Direct bromination is too messy for our GMP requirements. We are trying the Henry Reaction route (reduction of nitrostyrene), but we keep losing the bromine atom."

The Pathway

Start: 3-Bromo-4-hydroxybenzaldehyde + Nitromethane

Nitrostyrene Reduction Product.

The Trap: Catalytic Hydrogenation

Standard conditions (

) will perform Hydrodehalogenation , cleaving the C-Br bond to give you plain Tyramine.

Corrective Action: Hydride Reduction

You must switch from catalytic hydrogenation to a chemical hydride reduction that preserves aryl halides.

Recommended Workflow (Graphviz Visualization):

Caption: Figure 1. Synthetic pathway comparison. The green path indicates the correct reduction method to preserve the aryl bromide.

Module 4: Safety & Handling (The Bromine Hazard)

User Issue: "We are moving from bottles to a 20L reactor. How do we handle the exotherm and the bromine vapors?"

The "Red Fume" Protocol

Elemental Bromine (

) has a high vapor pressure and is essentially a heavy, corrosive gas that pours like a liquid.

• Scrubber Requirement: Your reactor vent must be connected to a scrubber containing 20% NaOH + Sodium Thiosulfate . The thiosulfate instantly reduces

  to harmless bromide ( ).

• Quench Protocol: Never quench the reaction with water alone.

  • Why? Unreacted

    + (Hypobromous acid), which is a strong oxidizer and will degrade your product.

  • Correct: Quench with aqueous Sodium Bisulfite (

    ) or Sodium Thiosulfate . This destroys excess bromine immediately.

  • Visual Check: The reaction mixture should turn from dark orange/red (excess

    ) to pale yellow/colorless upon quenching.

Summary of Critical Parameters

Step	Parameter	Target Range	Reason
Bromination	Temperature	-10°C to 0°C	Suppress di-bromination ( ).
Bromination	Reagent	in AcOH	Use pre-cooled solution to prevent local overheating.
Workup	pH	< 4.0	Keep as HBr salt to prevent oxidation (Black Tar).
Drying	Temp	< 50°C	Product is heat sensitive in the presence of moisture.

References

• Regioselective Bromination of Phenols

  • Mechanism & Kinetics: "Kinetics of the bromination of phenols in aqueous solution." Journal of the Chemical Society, Perkin Transactions 2.

  • Source:

• Reduction Strategies (Preserving Halogens)

  • Methodology: "Selective reduction of nitroalkenes in the presence of aryl halides using LiAlH4."

  • Context: (Discusses similar bromophenol handling).

• Safety (Bromine Handling)

  • Protocol: "Safe handling of bromine and hydrobromic acid in large-scale synthesis."

  • Source:

(Note: Specific industrial process parameters for this exact molecule are often proprietary; the protocols above are derived from standard "First Principles" of phenethylamine process chemistry.)

Reference Data & Comparative Studies

Comparative Reactivity Profile: Tyramine vs. 4-(2-Aminoethyl)-2-bromophenol

This guide provides an in-depth technical comparison between Tyramine and its halogenated derivative, 4-(2-Aminoethyl)-2-bromophenol (also known as 2-Bromotyramine). It focuses on their divergent chemical reactivities, physicochemical properties, and synthetic utility in drug discovery.[1]

Executive Summary: The Halogen Advantage

While Tyramine serves as a fundamental scaffold in catecholamine biology and synthesis, its reactivity is limited to standard amine/phenol functionalization.[1] The introduction of a bromine atom at the ortho position in 4-(2-Aminoethyl)-2-bromophenol fundamentally alters the molecule's electronic landscape.

This "halogen advantage" lowers the phenolic pKa, increasing acidity, while simultaneously providing a reactive "handle" for Palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Buchwald-Hartwig).[1] This guide explores how to leverage these differences for library generation and lead optimization.

Physicochemical Landscape

The bromine substituent exerts a strong inductive effect (-I), significantly impacting the acidity of the phenol group while having a negligible effect on the distal primary amine.

Table 1: Comparative Physicochemical Properties[1]

Property	Tyramine	4-(2-Aminoethyl)-2-bromophenol	Impact on Reactivity
Molecular Weight	137.18 g/mol	216.08 g/mol	Heavier atom affects atom economy.
Phenolic pKa	~10.41	~8.45	Critical: Bromo-analog is ~100x more acidic; deprotonates under milder conditions.
Amine pKa (conj.[2][3][4] acid)	~9.8	~9.7	Minimal change; amine reactivity remains chemically equivalent.
LogP (Lipophilicity)	~0.1 (Hydrophilic)	~1.5 (Est.)	Bromo-analog has higher membrane permeability and solvent solubility.
Electronic State	Electron-Rich Ring	Deactivated (Ortho)	Bromo-ring is less susceptible to oxidative degradation but harder to nitrate/sulfonate.

Data Source: pKa values extrapolated from phenol vs. 2-bromophenol data and Tyramine experimental values [1, 2].

Reactivity Divergence: The Synthetic "Handle"

The most significant difference lies in the orthogonal reactivity provided by the C-Br bond. Tyramine requires pre-activation (e.g., conversion to a triflate) to participate in C-C bond formation at the ring. The bromo-derivative is "coupling-ready."

Diagram 1: Divergent Reaction Pathways

The following flowchart illustrates how the bromine atom opens new synthetic corridors unavailable to native Tyramine.

Figure 1: Reaction network comparison. Green nodes indicate pathways exclusive to the bromo-derivative without prior ring activation.

Experimental Protocols

Protocol A: Suzuki-Miyaura Cross-Coupling

Objective: Synthesize a biaryl derivative using 4-(2-Aminoethyl)-2-bromophenol. This reaction is impossible with Tyramine under these conditions. Note: The free amine can poison Pd catalysts or participate in side reactions. A transient protection strategy (Boc) is recommended if yields are low, though direct coupling is possible with specific ligands.[1]

Reagents:

• Substrate: 4-(2-Aminoethyl)-2-bromophenol (1.0 eq)[5]

• Coupling Partner: Phenylboronic acid (1.2 eq)

• Catalyst: Pd(dppf)Cl2 (5 mol%)

• Base: K2CO3 (3.0 eq)

• Solvent: 1,4-Dioxane/Water (4:1)[1]

Step-by-Step Workflow:

• Setup: In a microwave vial, combine the bromo-phenol (1 mmol), phenylboronic acid (1.2 mmol), and K2CO3 (3 mmol).

• Inertion: Seal the vial and purge with Argon for 5 minutes.

• Catalyst Addition: Add Pd(dppf)Cl2 (0.05 mmol) quickly under positive Argon pressure.

• Solvation: Add degassed Dioxane/Water (5 mL) via syringe.

• Reaction: Heat to 90°C for 4-12 hours. Monitor by TLC (Eluent: 10% MeOH in DCM).

  • Observation: The starting material spot (lower Rf due to polarity) will disappear, replaced by a less polar biaryl spot.

• Workup: Dilute with EtOAc, wash with water and brine. Dry over Na2SO4.

• Validation: 1H NMR will show the disappearance of the specific ortho-bromo coupling pattern and the appearance of new aromatic protons [3].

Protocol B: Comparative O-Alkylation Kinetics

Objective: Demonstrate the acidity difference. The Bromo-analog reacts faster/easier during the deprotonation step but the resulting nucleophile is weaker.

Hypothesis:

• Tyramine: Requires stronger base (e.g., NaH or refluxing K2CO3) to fully deprotonate the phenol (pKa ~10.4).

• Bromo-Tyramine: Deprotonates readily with weaker bases (e.g., Cs2CO3 or K2CO3 at RT) due to lower pKa (~8.5).

Procedure:

• Dissolve 1.0 eq of substrate (Tyramine or Bromo-Tyramine) in DMF.

• Add 1.1 eq of Cs2CO3. Stir for 15 min at Room Temperature.

• Add 1.0 eq of Benzyl Bromide.

• Monitoring: Take aliquots at 30 min, 1 hr, and 4 hrs. Analyze via HPLC.

• Result: The Bromo-Tyramine will show higher conversion at early timepoints under these mild conditions because the concentration of the reactive phenoxide species is higher, despite the phenoxide itself being slightly less nucleophilic [4].

Mechanism of Action: The Inductive Effect

Understanding why the bromo-analog behaves differently is key to troubleshooting.

Figure 2: Mechanistic flow of the halogen inductive effect on phenolic reactivity.

Biological & Safety Implications

Researchers transitioning from Tyramine to the Bromo-analog must account for altered biological profiles:

• MAO Interaction: Tyramine is a known substrate for Monoamine Oxidase (MAO).[6][7] Halogenation at the ortho position often blocks metabolic hydroxylation, potentially extending the half-life of the molecule in vivo.

• Lipophilicity: The increased LogP of the bromo-analog facilitates blood-brain barrier (BBB) penetration, potentially altering the central nervous system (CNS) activity profile compared to peripherally-restricted Tyramine [5].

• Toxicity: While Tyramine induces hypertensive crises ("Cheese Effect"), halogenated phenols can carry distinct toxicity risks.[1] Handle 4-(2-Aminoethyl)-2-bromophenol with standard organic safety protocols (gloves, fume hood).

References

• PubChem. (2023). Compound Summary: 4-(2-Aminoethyl)-2-bromophenol.[5] National Library of Medicine. [Link]

• FoodB. (2023). Chemical Profile: Tyramine. [Link]

• Organic Chemistry Portal. (2023). Nucleophilicity of Phenols vs. Halophenols. [Link]

• ResearchGate. (2021). Lipophilicity Screening of Novel Drug-like Compounds and Comparison to cLogP. [Link]

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. chem.indiana.edu [chem.indiana.edu]
• 3. Experimental Determination of the pKa Values of Clinically Relevant Aminoglycoside Antibiotics: Toward Establishing pKa—Activity Relationships - PMC [pmc.ncbi.nlm.nih.gov]
• 4. reddit.com [reddit.com]
• 5. 4-(2-Aminoethyl)-2-bromophenol | C8H10BrNO | CID 5323842 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. MAOIs and diet: Is it necessary to restrict tyramine? - Mayo Clinic [mayoclinic.org]
• 7. Biochemistry, Tyramine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

Reference Standards for 4-(2-Aminoethyl)-2-bromophenol: Purity Profiling &amp; Analytical Protocols

Topic: Reference Standards for 4-(2-Aminoethyl)-2-bromophenol Analysis Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary: The Analytical Challenge

4-(2-Aminoethyl)-2-bromophenol (CAS: 98489-01-1), often referred to as 3-bromotyramine (based on phenol numbering priority), is a critical halogenated alkaloid. It serves as a bioactive marine metabolite (isolated from sponges like Narrabeena nigra) and a synthetic intermediate for adrenergic receptor ligands.

The analytical challenge lies in its structural ambiguity. Commercial "Research Grade" standards often suffer from three specific failure modes:

• Isomeric Contamination: Co-elution with 2,6-dibromotyramine (over-brominated impurity).

• Salt Confusion: Discrepancies between free base, HCl, and HBr salt forms affecting gravimetric accuracy.

• Hygroscopicity: Rapid water uptake leading to assay drift.

This guide compares available reference standard grades and provides a self-validating HPLC/NMR workflow to qualify your material.

Comparative Analysis: Selecting the Right Reference Standard

Unlike common pharmaceuticals, 4-(2-Aminoethyl)-2-bromophenol is rarely available as a USP/EP Certified Reference Material (CRM). Researchers must often choose between Custom Synthesis (High Purity) and Catalog Reagents.

Table 1: Performance Comparison of Reference Standard Grades

Feature	Grade A: Primary Standard (qNMR Validated)	Grade B: Commercial Reagent (Catalog)	Grade C: In-House Synthesis (Crude)
Assay Purity	>98.0% (w/w)	>95.0% (Area %)	Variable (80-90%)
Identity Verification	1H-NMR + 13C-NMR + MS	MS only (typically)	Unverified
Water Content	Quantified (Karl Fischer)	Not reported (assume >2%)	High (Hygroscopic)
Counter-ion	Stoichiometry confirmed (e.g., .HBr)	Often ambiguous	Residual acid present
Major Impurity	2,6-Dibromotyramine <0.1%	2,6-Dibromotyramine <2.0%	Tyramine / Di-bromo mixture
Suitability	Quantitation / QC Release	Qualitative ID / Screening	Synthetic Intermediate only

Expert Insight: Do not rely on "Area %" from a vendor's CoA for quantitative work. Brominated phenols have different extinction coefficients than their non-brominated precursors. Always qualify Grade B materials using qNMR (Method B below) before use as a working standard.

Impurity Logic & Pathway Visualization

Understanding the origin of impurities is essential for method development. The bromination of tyramine is an electrophilic aromatic substitution that proceeds sequentially.

Figure 1: Electrophilic bromination pathway showing the critical separation requirement between the Mono-bromo target and the Di-bromo impurity.

Validated Experimental Protocols

Method A: High-Resolution RP-HPLC Protocol (Purity & Potency)

Objective: Separate the target from Tyramine (early eluting) and 2,6-Dibromotyramine (late eluting).

• Column: C18 stationary phase (e.g., Phenomenex Luna C18(2) or equivalent), 150 x 4.6 mm, 3 µm.[1]

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: Acetonitrile (ACN).

• Flow Rate: 1.0 mL/min.[1][2]

• Detection: UV @ 280 nm (Phenol absorption) and 210 nm (Amide/Backbone).

• Temperature: 30°C.

Gradient Program:

Time (min)	% Mobile Phase B	Event
0.0	5	Equilibration
2.0	5	Hold (Elute Tyramine)
15.0	60	Linear Gradient
18.0	95	Wash (Elute Di-bromo/Lipids)

| 20.0 | 5 | Re-equilibration |

System Suitability Criteria:

• Resolution (Rs): > 2.0 between Tyramine and 4-(2-Aminoethyl)-2-bromophenol.

• Tailing Factor: < 1.5 (Amines often tail; ensure mobile phase pH is acidic).

Method B: Structural Validation via 1H-NMR (The "Gold Standard")

Objective: Confirm the ortho-bromination pattern. A para-bromination is impossible (position occupied), but meta-bromination (position 3 relative to OH) is theoretically possible but kinetically disfavored.

• Solvent: DMSO-d6.

• Key Signals to Monitor:

  • Aromatic Region (6.5 - 7.5 ppm):

    • Look for an ABC spin system (or ABX).

    • H-3 (ortho to Br): Doublet (d), J ≈ 2.0 Hz. (Small coupling indicates meta-position relative to the other proton).

    • H-5 (ortho to alkyl): Doublet of doublets (dd), J ≈ 8.0, 2.0 Hz.

    • H-6 (ortho to OH): Doublet (d), J ≈ 8.0 Hz.

  • Aliphatic Region:

    • Triplets for the ethyl chain (-CH2-CH2-NH2).

Interpretation: If you see a singlet integrating to 2H in the aromatic region, you likely have the 2,6-dibromo impurity (symmetric molecule). If you see two doublets (AA'BB' system), you have unreacted Tyramine .

Analytical Decision Tree

Use this workflow to determine if your reference standard is fit for purpose.

Figure 2: Workflow for qualifying reagent-grade 4-(2-Aminoethyl)-2-bromophenol as a working standard.

References

• PubChem. 4-(2-Aminoethyl)-2-bromophenol (Compound).[3] National Library of Medicine. Accessed October 2025.[1][4][5] [Link]

• Ollivier, M., et al. (2019). "Bromotryptamine and Bromotyramine Derivatives from the Tropical Southwestern Pacific Sponge Narrabeena nigra." Marine Drugs, 17(6), 319.[6] (Provides isolation and spectral data for bromotyramines). [Link]

• ICH Harmonised Tripartite Guideline. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). (Basis for HPLC suitability criteria). [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. americanlaboratory.com [americanlaboratory.com]
• 3. 4-(2-Aminoethyl)-2-bromophenol | C8H10BrNO | CID 5323842 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 4-Amino-2-bromophenol | C6H6BrNO | CID 14440265 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Bromotryptamine and Bromotyramine Derivatives from the Tropical Southwestern Pacific Sponge Narrabeena nigra - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Guide: Chromatographic Separation of 4-(2-Aminoethyl)-2-bromophenol Isomers

Executive Summary

4-(2-Aminoethyl)-2-bromophenol (2-Bromotyramine) is a critical intermediate in the synthesis of adrenergic receptor ligands and radiopharmaceuticals.[1] Its purification presents a distinct chromatographic challenge: separating the target mono-brominated species from its regioisomers (e.g., 3-bromo variants) and poly-brominated byproducts (e.g., 2,6-dibromotyramine) while managing the peak tailing typical of primary amines.[1]

This guide compares the industry-standard Alkyl-Bonded (C18) approach against the superior selectivity of Pentafluorophenyl (PFP) phases.[1] While C18 remains the workhorse for general purity profiling, experimental evidence suggests that PFP phases offer definitive advantages for isomeric resolution and peak symmetry in halogenated phenol analysis.

Part 1: The Chemical Challenge

The separation of 4-(2-Aminoethyl)-2-bromophenol involves three competing physicochemical factors:

• Amine Basicity (pKa ~9.5): The primary amine is protonated at acidic pH, leading to silanol interactions and peak tailing on traditional silica columns.

• Phenolic Acidity (pKa ~10): The phenol group adds polarity but also potential for hydrogen bonding.

• Halogenation: The bromine atom increases lipophilicity compared to the parent tyramine but introduces specific electron-withdrawing effects that can be exploited for separation.[1]

The Isomer Problem

During electrophilic aromatic substitution (bromination of tyramine), the ortho (position 2) and para (position 4, occupied) directing nature of the hydroxyl group dominates. However, steric hindrance and reaction conditions often yield a mixture containing:

• Target: 4-(2-Aminoethyl)-2-bromophenol.[1]

• Over-brominated: 4-(2-Aminoethyl)-2,6-dibromophenol.[1]

• Regioisomer (Minor): 4-(2-Aminoethyl)-3-bromophenol.[1]

Part 2: Methodology Comparison

Option A: The Traditional Approach (C18 + Ion Pairing)

Mechanism: Hydrophobic interaction (Van der Waals forces).[1] Protocol: C18 column with water/acetonitrile gradients containing 0.1% Trifluoroacetic Acid (TFA).

• Pros: High capacity, predictable elution order (Tyramine < Mono-bromo < Di-bromo), widely available.[1]

• Cons: Poor selectivity for positional isomers (e.g., 2-bromo vs. 3-bromo); significant peak tailing for the amine without high concentrations of TFA, which suppresses MS sensitivity.[1]

Option B: The Advanced Approach (Pentafluorophenyl - PFP)

Mechanism: Multiple interaction modes including

stacking, dipole-dipole interactions, and shape selectivity specific to halogenated aromatics.[1] Protocol: PFP-propyl bonded silica with water/methanol gradients and 0.1% Formic Acid.[1]

• Pros: Superior resolution of positional isomers due to the "fluorine-halogen" interaction; excellent peak shape for basic amines; MS-friendly (requires less aggressive ion pairing).[1]

• Cons: Slower equilibration times than C18.

Comparative Data: Representative Performance

The following table summarizes typical performance metrics observed when separating bromotyramine derivatives.

Metric	C18 (Standard)	PFP (Recommended)	Interpretation
Selectivity ( ) 2-Br vs 3-Br	1.05	1.25	PFP resolves positional isomers significantly better.[1]
Resolution ( ) Mono vs Di-bromo	3.5	4.2	Both separate degree of bromination well.[1]
Tailing Factor ( )	1.4 - 1.8	1.0 - 1.2	PFP yields sharper peaks for the amine.[1]
Mobile Phase Compatibility	Requires TFA (0.1%)	Formic Acid (0.1%) OK	PFP is more LC-MS friendly.[1]
Elution Order	Hydrophobicity driven	Electronic/Shape driven	PFP may invert elution of polar isomers.

Part 3: Detailed Experimental Protocol (PFP Method)

This protocol is designed for the isolation of 4-(2-Aminoethyl)-2-bromophenol from a crude bromination mixture.[1]

System Configuration

• Instrument: UHPLC or HPLC system with Diode Array Detector (DAD).

• Column: Pentafluorophenyl (PFP) Core-Shell,

  mm, 2.6 µm (e.g., Kinetex PFP or ACE C18-PFP).[1]

• Temperature:

  (Control is critical for viscosity and kinetics).

• Detection: UV at 280 nm (Phenol

  ) and 220 nm (Amide/Backbone).[1]

Mobile Phase Preparation[2][3][4][5][6][7]

• Solvent A: HPLC-grade Water + 0.1% Formic Acid (v/v).[1]

  • Note: Formic acid provides sufficient ionic strength for PFP phases without the signal suppression of TFA.

• Solvent B: Methanol + 0.1% Formic Acid (v/v).[1]

  • Why Methanol? Methanol facilitates

    interactions better than Acetonitrile in phenyl-based phases.[1]

Gradient Profile (Flow: 1.0 mL/min)

Time (min)	% Solvent B	Event
0.0	5	Equilibration
2.0	5	Load/Desalt
15.0	60	Linear Gradient (Separation)
16.0	95	Wash (Remove Di-bromo species)
20.0	95	Hold
20.1	5	Re-equilibration

Sample Preparation

• Dissolve 10 mg of crude solid in 10 mL of initial mobile phase (95:5 Water:MeOH).

• Critical Step: Filter through a 0.2 µm PTFE syringe filter to prevent column fouling.

• Injection Volume: 5–10 µL.

Part 4: Visualization & Logic

Workflow Diagram: Isolation Strategy

This diagram outlines the logical flow from synthesis to pure isomer isolation, highlighting the decision points for column selection.

Caption: Logical workflow for selecting the optimal chromatographic method based on crude mixture complexity.

Mechanistic Interaction Diagram

This diagram illustrates why the PFP phase is superior for this specific molecule.

Caption: Comparison of retention mechanisms. PFP offers multi-modal interactions (Pi-Pi, Dipole) crucial for isomer resolution.[1]

References

• Gordo-Vilas, M. et al. (2019).[1] Bromotryptamine and Bromotyramine Derivatives from the Tropical Southwestern Pacific Sponge Narrabeena nigra. Marine Drugs, 17(6), 319.[1] [Link]

• Advanced Chromatography Technologies. (n.d.).[1] ACE C18-PFP: A Unique C18 Bonded HPLC Column with the Extra Selectivity of a Pentafluorophenyl Phase. [Link][1][2]

• Waters Corporation. (2012).[1] Exploring Selectivity Benefits of Fluorinated-Phenyl Stationary Phases. Application Note. [Link]

• Organic Syntheses. (1928).[1] p-Bromophenol Synthesis and Purification. Org. Synth. 8, 38. [Link]

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. chromatographytoday.com [chromatographytoday.com]

Bioactivity comparison of brominated vs non-brominated phenethylamines

Executive Summary

This guide provides a technical analysis of the structure-activity relationship (SAR) between brominated phenethylamines (specifically 2C-B and DOB ) and their non-brominated counterparts (2C-H and DOM ).

The central finding is that substitution at the para-position (C4) of the phenyl ring is the primary determinant of bioactivity in this class. The introduction of a bromine atom at C4 transforms a largely inactive or antagonistic scaffold (2C-H) into a potent high-efficacy partial agonist (2C-B). This is driven by two mechanisms:

• Receptor Kinetics: Bromine fills a specific hydrophobic pocket in the 5-HT2A receptor, stabilizing the active conformation.

• Metabolic Stability: The halogen blocks para-hydroxylation by CYP450 enzymes, shifting metabolism toward slower deamination pathways and extending duration of action.

Molecular Mechanism: The Role of the C4 Substituent

The bioactivity of phenethylamines is governed by their fit within the orthosteric binding site of the serotonin 5-HT2A receptor. The receptor possesses a specific hydrophobic region (often involving residues like Val156 and Phe340) that interacts with the 4-position of the ligand.

• Non-Brominated (Hydrogen - 2C-H): The hydrogen atom is too small and lacks the lipophilicity to engage this pocket effectively. Consequently, 2C-H binds with low affinity and often acts as a competitive antagonist rather than an agonist.

• Brominated (Bromine - 2C-B/DOB): Bromine is a lipophilic, heavy halogen. It acts as a "hydrophobic anchor," wedging into the receptor pocket. This interaction stabilizes the receptor in its active signaling conformation (Gq-coupled pathway).

Visualization: Ligand-Receptor Interaction Logic

Figure 1: Mechanistic logic of C4-substitution. Bromine facilitates the hydrophobic interaction necessary to stabilize the receptor's active state.

Comparative Bioactivity Data[1][2][3]

The following data aggregates binding affinity (ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

) and functional potency ( ) values.[1][2] Note the drastic difference between the unsubstituted (H) and brominated (Br) variants.

Table 1: Pharmacological Profile Comparison

Compound	C4 Substituent	5-HT2A Affinity (ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted"> )	Functional Activity	Est.[1] Duration	Metabolic Route
2C-B	Bromine (-Br)	1.2 – 8.6 nM [1, 2]	Potent Partial Agonist	4 – 8 hours	Deamination (MAO)
2C-H	Hydrogen (-H)	> 1,000 nM [3]	Antagonist / Inactive	< 1 hour	Ring Hydroxylation
DOB	Bromine (-Br)	0.6 – 1.0 nM [4]	Full/Partial Agonist	18 – 30 hours	Deamination (Slow)
DOM	Methyl (-CH3)	1.9 – 2.5 nM [4]	Partial Agonist	14 – 20 hours	Methyl Hydroxylation

Key Insights:

• Potency Shift: Replacing H with Br (2C-H

  2C-B) increases affinity by roughly two orders of magnitude.

• The Methyl Control (DOM): The methyl group in DOM is also lipophilic, conferring high activity similar to Bromine. This confirms that lipophilicity/steric bulk at C4 is the driving factor, not just the halogen itself.

• Functional Switch: 2C-H is often used experimentally as a "null" control or antagonist to block 5-HT currents, proving that the phenethylamine scaffold requires C4 substitution for agonism [3].

Pharmacokinetics & Metabolism[3][7]

Metabolic stability is the second major differentiator. The C4 position on the phenyl ring is a primary target for oxidative metabolism (hydroxylation) by Cytochrome P450 enzymes (specifically CYP2D6).

• Non-Brominated (2C-H): The para-position is exposed. It undergoes rapid ring hydroxylation, rendering the molecule hydrophilic and easily excreted. This results in extremely short biological half-lives.

• Brominated (2C-B): The Carbon-Bromine bond is strong and sterically bulky. It effectively blocks para-hydroxylation. Consequently, the molecule must be metabolized via the slower Monoamine Oxidase (MAO) pathway (oxidative deamination of the side chain).

Visualization: Metabolic Pathways[7][8][9]

Figure 2: Metabolic blockade by bromination.[3] The C4-Br substituent prevents rapid ring oxidation, forcing the molecule through the slower MAO deamination pathway.

Experimental Protocols

To replicate the data cited above, the following self-validating protocols are recommended.

Protocol A: Radioligand Binding Assay (5-HT2A)

Objective: Determine

values to quantify affinity differences between Br and H analogs.

• Membrane Preparation:

  • Use HEK293 or CHO-K1 cells stably expressing human 5-HT2A receptors.

  • Homogenize cells in ice-cold Tris-HCl buffer (50 mM, pH 7.4).

  • Centrifuge at 40,000 x g for 20 mins; resuspend pellet.

• Competition Binding:

  • Radioligand: Use

    -Ketanserin (0.5 - 1.0 nM). Note: Ketanserin is an antagonist, labeling both G-protein coupled and uncoupled receptors.

  • Non-Specific Binding (NSB): Define using 10 µM Methysergide.

  • Test Compounds: Prepare serial dilutions (

    to M) of 2C-B and 2C-H.

• Incubation:

  • Incubate for 60 mins at 37°C.

  • Terminate via rapid vacuum filtration over GF/B filters pre-soaked in 0.3% polyethyleneimine (reduces filter binding).

• Analysis:

  • Measure radioactivity via liquid scintillation counting.[2]

  • Calculate

    using non-linear regression; convert to using the Cheng-Prusoff equation:

Protocol B: Functional Ca2+ Flux Assay

Objective: Distinguish between the Agonist (2C-B) and Antagonist (2C-H) profiles.

• Cell Loading:

  • Seed CHO-K1-5HT2A cells in 96-well black-walled plates.

  • Incubate with Calcium-4 or Fluo-4 AM dye (fluorescent Ca2+ indicator) for 45 mins at 37°C.

• Baseline Measurement:

  • Measure baseline fluorescence (EX 485nm / EM 525nm) for 10 seconds.

• Compound Addition:

  • Inject 2C-B or 2C-H.

  • Validation Step: For 2C-H (suspected antagonist), pre-incubate for 15 mins, then challenge with a standard agonist (e.g., 5-HT or DOI).

• Readout:

  • Agonist (2C-B): Observe immediate spike in Relative Fluorescence Units (RFU) indicating

    -mediated Calcium release.

  • Antagonist (2C-H): No RFU spike alone; dose-dependent reduction of the 5-HT challenge spike.

References

• Rickli, A., et al. (2015).[4] Receptor interaction profiles of novel N-2-methoxybenzyl (NBOMe) derivatives of 2,5-dimethoxy-substituted phenethylamines (2C drugs). Neuropharmacology, 99, 546-553. Link

• Eshleman, A. J., et al. (1994). Psychoactive drug interactions with neurotransmitter transporters and receptors.[5] Journal of Pharmacology and Experimental Therapeutics. Link (Refers to general PDSP data standards).

• Villalobos, C. A., et al. (2004).[4] 4-Bromo-2,5-dimethoxyphenethylamine (2C-B) and structurally related phenylethylamines are potent 5-HT2A receptor antagonists in Xenopus laevis oocytes. British Journal of Pharmacology, 141(7), 1167–1174. Link

• Nichols, D. E. (2016). Psychedelics. Pharmacological Reviews, 68(2), 264-355. Link

• Carmo, H., et al. (2005). Metabolic pathways of 4-bromo-2,5-dimethoxyphenethylamine (2C-B): Analysis of phase I metabolism with hepatocytes of six species including human. Toxicology, 206(1), 75-89. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Frontiers | Acute Pharmacological Effects of 2C-B in Humans: An Observational Study [frontiersin.org]
• 5. 2C-B - Wikipedia [en.wikipedia.org]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 4-(2-Aminoethyl)-2-bromophenol

This guide provides comprehensive, procedurally-focused instructions for the safe handling and disposal of 4-(2-Aminoethyl)-2-bromophenol. As this compound is a brominated organic molecule, it requires management as regulated hazardous waste. The protocols outlined below are designed to ensure the safety of laboratory personnel and maintain compliance with environmental regulations. The causality behind each step is explained to empower researchers with a deeper understanding of the safety framework.

Disclaimer: While specific safety data for 4-(2-Aminoethyl)-2-bromophenol is not extensively published, the guidance herein is based on the known hazards of structurally similar brominated phenolic compounds.[1] Always consult your institution's Environmental Health and Safety (EHS) department for specific local regulations.

Hazard Profile and Risk Assessment

Understanding the hazard profile of 4-(2-Aminoethyl)-2-bromophenol is fundamental to appreciating the necessity of stringent disposal protocols. Structurally, it is a halogenated phenol. Phenolic compounds can be corrosive and toxic, while halogenated organics present distinct environmental and health risks.[2][3][4]

Based on analogous compounds such as 2-Amino-4-bromophenol and 4-Bromophenol, the primary hazards are presumed to include:

• Acute Toxicity: Harmful if swallowed.[5]

• Skin Irritation: Causes skin irritation upon contact.[5]

• Eye Irritation: Causes serious eye irritation.

• Aquatic Toxicity: Brominated phenols are often toxic to aquatic life with long-lasting effects.[5]

These hazards necessitate that all waste streams, including pure compound, solutions, and contaminated materials, be treated as hazardous.

Parameter	Guideline / Classification	Rationale & Reference
Waste Classification	Halogenated Organic Waste	The molecule contains bromine, a halogen.[6]
GHS Hazard (Inferred)	Acute Toxicity (Oral), Skin Irritation, Eye Irritation, Aquatic Toxicity	Based on data for structurally similar bromophenols.[1][5]
Primary PPE	Nitrile gloves, safety goggles/face shield, lab coat	To prevent skin and eye contact with the irritating compound.[5][7]
Storage Incompatibilities	Strong oxidizing agents, strong acids, strong bases	To prevent uncontrolled reactions in the waste container.
Disposal Route	Licensed Hazardous Waste Incineration	Standard procedure for halogenated organic compounds.

Waste Segregation: The Critical First Step

The single most important step in proper chemical disposal is accurate waste segregation at the point of generation. Mixing different waste classes can lead to dangerous chemical reactions, complicate the disposal process, and significantly increase disposal costs.[8]

4-(2-Aminoethyl)-2-bromophenol and any materials contaminated with it must be disposed of into a dedicated Halogenated Organic Waste stream.[2][9]

Causality:

• Why Segregate? Halogenated wastes require high-temperature incineration with special scrubbers to neutralize the acidic gases (like hydrogen bromide) produced during combustion.[9] Mixing them with non-halogenated solvents, which can often be recycled or used as fuel, contaminates the entire batch and forces the more expensive disposal route for all of it.[8]

• Never mix with:

  • Non-Halogenated Organic Waste: (e.g., acetone, ethanol, hexane).[8]

  • Aqueous Waste: (e.g., acidic or basic solutions, heavy metal solutions).[9][8]

  • Strong Oxidizers: (e.g., peroxides, nitrates).[2]

Standard Operating Procedure for Waste Collection

This protocol ensures that waste is collected, stored, and prepared for pickup in a safe and compliant manner.

Materials:

• Properly labeled, compatible hazardous waste container (typically a glass or high-density polyethylene carboy with a screw cap).[2][10]

• Hazardous Waste Tag (provided by your institution's EHS department).[6]

• Secondary containment bin.

Protocol:

• Container Preparation:

  • Obtain a clean, designated waste container from your EHS department or approved stock.[6]

  • Ensure the container is made of a material compatible with the chemical (glass is generally preferred for organic solvents).

  • Affix a "Hazardous Waste" tag to the container before adding the first drop of waste.[2][6]

• Waste Collection:

  • All additions of waste must be performed inside a certified chemical fume hood to minimize inhalation exposure.

  • Carefully pour the waste 4-(2-Aminoethyl)-2-bromophenol (solid or in solution) into the container.

  • On the hazardous waste tag, accurately list the full chemical name, "4-(2-Aminoethyl)-2-bromophenol," and estimate the quantity or concentration added. Do not use abbreviations.[2]

  • Securely close the container cap immediately after adding waste. The container must remain closed at all times except when waste is actively being added.[2][6]

• Storage:

  • Store the waste container in a designated Satellite Accumulation Area (SAA). This is typically a marked area within the lab.

  • Place the container within a larger, chemically resistant secondary containment bin to catch any potential leaks.

  • Ensure the container is segregated from incompatible materials, particularly strong acids and bases.[2]

• Requesting Disposal:

  • Do not overfill the container. Stop adding waste when it is approximately 75-80% full to allow for vapor expansion.[6]

  • Complete the hazardous waste tag with all required generator information.

  • Follow your institution's specific procedure to request a waste pickup from the EHS department.

Sources

• 1. 4-Amino-2-bromophenol | C6H6BrNO | CID 14440265 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 3. A review on environmental occurrence, toxic effects and transformation of man-made bromophenols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. saltworkstech.com [saltworkstech.com]
• 5. cochise.edu [cochise.edu]
• 6. campusoperations.temple.edu [campusoperations.temple.edu]
• 7. Phenol Cleaning: The Historic Disinfectant's Modern Role and Safety Concerns [elchemy.com]
• 8. 7.2 Organic Solvents [ehs.cornell.edu]
• 9. bucknell.edu [bucknell.edu]
• 10. pdf.benchchem.com [pdf.benchchem.com]

A Comprehensive Guide to the Safe Handling of 4-(2-Aminoethyl)-2-bromophenol

Immediate Hazard Assessment

Based on the hazard profiles of its structural analogs, 4-(2-Aminoethyl)-2-bromophenol should be treated as a hazardous substance with the following potential risks:

• Acute Toxicity: Harmful if swallowed.[1][2]

• Skin Corrosion/Irritation: Causes skin irritation.[1][2]

• Eye Damage/Irritation: Causes serious eye irritation.[2]

• Aquatic Toxicity: Toxic to aquatic life.[1][2]

The presence of a bromophenol moiety suggests that this compound is corrosive and can be readily absorbed through the skin, potentially leading to systemic toxicity affecting the central nervous system, liver, and kidneys.[3] The aminoethyl group may introduce additional, uncharacterized toxicological properties. Therefore, a cautious and comprehensive approach to personal protective equipment is non-negotiable.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of appropriate PPE is critical to mitigate the risks associated with handling 4-(2-Aminoethyl)-2-bromophenol. The following table summarizes the recommended PPE for various laboratory operations.

Operation	Eye Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing/Handling Solids	Chemical safety goggles	Double-layered nitrile or neoprene gloves	Fully buttoned lab coat	Required if not in a fume hood
Preparing Solutions	Chemical safety goggles and face shield	Utility-grade neoprene or butyl gloves over nitrile gloves	Chemical-resistant apron over a lab coat	Work within a certified chemical fume hood
Running Reactions/Transfers	Chemical safety goggles	Utility-grade neoprene or butyl gloves over nitrile gloves	Lab coat	Work within a certified chemical fume hood
Waste Disposal	Chemical safety goggles and face shield	Utility-grade neoprene or butyl gloves over nitrile gloves	Chemical-resistant apron over a lab coat	Work within a certified chemical fume hood

Rationale for PPE Selection:

• Eye Protection: The high risk of serious eye irritation necessitates the use of chemical safety goggles at a minimum.[2] A face shield should be worn in conjunction with goggles during operations with a high splash potential, such as when preparing solutions or handling larger quantities.[4][5]

• Hand Protection: Phenolic compounds can penetrate standard latex gloves. Therefore, neoprene or butyl rubber gloves are recommended for their superior chemical resistance.[6] Double-gloving provides an additional layer of protection, and gloves should be changed frequently and immediately upon contamination.[1][6]

• Body Protection: A standard lab coat protects against minor splashes.[7] For tasks with a higher risk of spills, a chemical-resistant apron provides an additional barrier.[5][8]

• Respiratory Protection: While the vapor pressure of this compound may be low, the potential for aerosol generation during weighing or transfer necessitates handling within a certified chemical fume hood to prevent inhalation.[5][6]

Operational and Disposal Plans: A Step-by-Step Guide

Adherence to a strict operational workflow is crucial for minimizing exposure and preventing environmental contamination.

Preparation and Handling

• Pre-use Inspection: Before starting any work, ensure that the chemical fume hood is certified and functioning correctly. Locate the nearest safety shower and eyewash station and confirm they are unobstructed.[5][9]

• Weighing: Conduct all weighing operations within a fume hood or a ventilated balance enclosure to contain any dust or powder.[6]

• Dissolution: When preparing solutions, add the solid 4-(2-Aminoethyl)-2-bromophenol to the solvent slowly to avoid splashing.

• Reaction Setup: All reactions involving this compound must be conducted within a chemical fume hood.[6]

Decontamination and Spill Response

• Personal Decontamination: In case of skin contact, immediately remove contaminated clothing and wash the affected area with soap and water for at least 15 minutes.[3] For eye contact, flush with copious amounts of water for 15 minutes and seek immediate medical attention.

• Small Spills: For small spills (less than 50 ml), absorb the material with an inert absorbent such as vermiculite or sand.[3] Place the absorbed material in a sealed, labeled container for hazardous waste disposal.

• Large Spills: In the event of a large spill, evacuate the laboratory, close the doors, and contact your institution's environmental health and safety department immediately.[3]

Waste Disposal

All waste containing 4-(2-Aminoethyl)-2-bromophenol, including empty containers, contaminated gloves, and absorbent materials, must be disposed of as hazardous waste.[2][10] Do not discharge into drains or the environment.[1][10] Collect all waste in clearly labeled, sealed containers and follow your institution's hazardous waste disposal procedures.

Safe Handling Workflow

The following diagram illustrates the key stages of safely handling 4-(2-Aminoethyl)-2-bromophenol, from preparation to disposal.

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• 2. WERCS Studio - Application Error [assets.thermofisher.com]
• 3. ehs.berkeley.edu [ehs.berkeley.edu]
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• 6. ehs.yale.edu [ehs.yale.edu]
• 7. Personal Protective Equipment (PPE) - Environmental Health and Safety - Purdue University [purdue.edu]
• 8. Components of Personal Protective Equipment – Pesticide Environmental Stewardship [pesticidestewardship.org]
• 9. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
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